2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• CAS: 64440-81-9

Core Science & Biosynthesis

What is 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride?

An In-depth Technical Guide to 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride: A Bifunctional Reagent for Advanced Synthesis and Drug Discovery

Authored by a Senior Application Scientist

Foreword: Unveiling a Versatile Synthetic Building Block

In the landscape of medicinal chemistry and organic synthesis, the sulfonyl chloride moiety is a cornerstone functional group, prized for its reactivity and the stability of its derivative sulfonamides.[1] This guide delves into the specifics of a unique bifunctional reagent, 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride , a molecule distinguished by its vicinal disulfonyl structure.[2] This arrangement—two sulfonyl groups on adjacent carbons—imparts distinct chemical properties and opens avenues for novel molecular architectures. For researchers, scientists, and drug development professionals, understanding the nuances of this reagent is key to unlocking its potential in creating complex chemical entities and exploring new therapeutic pathways.[2] This document provides a comprehensive exploration of its synthesis, reactivity, and application, grounded in established chemical principles and field-proven insights.

Core Molecular Profile and Physicochemical Properties

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, also known as 2-(phenylsulfonyl)ethanesulfonyl chloride, is a solid organic compound whose utility is defined by its two distinct sulfonyl centers. One is a reactive sulfonyl chloride, the primary site for nucleophilic attack, while the other is a stable benzenesulfonyl group that influences the molecule's overall electronic properties and steric profile.

Key Chemical Identifiers and Properties

A summary of the essential physicochemical data for 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is presented below. This information is critical for its handling, reaction setup, and characterization.

Property	Value	Reference(s)
CAS Number	64440-81-9
Molecular Formula	C₈H₉ClO₄S₂	[3]
Molecular Weight	268.74 g/mol
Physical Form	Powder
Melting Point	173-174 °C
InChI Key	DEGAJMGMZJLZPT-UHFFFAOYSA-N	[3]
Canonical SMILES	C1=CC=C(C=C1)S(=O)(=O)CCS(=O)(=O)Cl	[3]

Spectroscopic Characterization

• ¹H NMR: Protons on the ethyl bridge would appear as complex multiplets, likely in the 3-4 ppm region, due to coupling and the electron-withdrawing effects of the two adjacent sulfonyl groups. The phenyl protons would resonate in the aromatic region, typically between 7.5 and 8.0 ppm.

• ¹³C NMR: The spectrum would show characteristic signals for the two aliphatic carbons of the ethyl bridge and four distinct signals for the phenyl group carbons.

• IR Spectroscopy: Strong characteristic absorption bands would be present for the asymmetric and symmetric stretching of the S=O bonds in the sulfonyl groups, typically found in the ranges of 1350-1380 cm⁻¹ and 1160-1180 cm⁻¹, respectively.

Synthesis and Manufacturing

The preparation of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is not as commonly documented as simpler sulfonyl chlorides. However, a plausible and effective synthetic route often starts from more accessible materials, such as 2-chloroethanesulfonyl chloride.[2] The general strategy involves the nucleophilic substitution of the chloride on the ethyl group with a benzene sulfinate salt.

Illustrative Synthetic Protocol

This protocol describes a representative method for synthesizing the title compound.

Reaction Scheme: Sodium benzenesulfinate + 2-Chloroethanesulfonyl chloride → 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride + Sodium chloride

Step-by-Step Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve sodium benzenesulfinate (1.0 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF).

• Addition of Reagent: Cool the solution to 0-5 °C using an ice bath. Slowly add 2-chloroethanesulfonyl chloride (1.05 equivalents) dropwise via the dropping funnel, ensuring the temperature does not exceed 10 °C.

• Reaction Execution: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice-cold water. The product will precipitate as a solid.

• Purification: Filter the crude product using a Büchner funnel and wash thoroughly with cold water to remove any remaining DMF and inorganic salts. The solid can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product as a white to off-white powder.

Synthesis Workflow Diagram

The logical flow of the synthesis and purification process is depicted below.

Caption: A typical workflow for the synthesis and purification of the title compound.

Core Reactivity and Mechanistic Insights

The chemical behavior of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is dominated by the high electrophilicity of the sulfur atom in the sulfonyl chloride group.[4] This reactivity is fundamental to its role as a synthetic intermediate.

Mechanism of Sulfonylation

The primary reaction is a nucleophilic substitution at the sulfonyl chloride sulfur. This proceeds via a two-step addition-elimination pathway.[4]

• Nucleophilic Attack: A nucleophile (Nu-H), such as an amine or an alcohol, attacks the electron-deficient sulfur atom. This forms a transient, unstable trigonal bipyramidal intermediate.[4]

• Elimination of Leaving Group: The intermediate rapidly collapses, eliminating the chloride ion, which is an excellent leaving group, and a proton is lost from the nucleophile (often scavenged by a base). This results in the formation of a stable sulfonate ester or sulfonamide.[4]

The presence of the second benzenesulfonyl group on the adjacent carbon atom exerts a strong electron-withdrawing inductive effect, which may further enhance the electrophilicity of the sulfonyl chloride sulfur atom, potentially increasing its reactivity compared to simpler alkanesulfonyl chlorides.

Generalized Reaction Mechanism

Caption: The addition-elimination mechanism for sulfonylation reactions.

Applications in Drug Discovery and Development

The true value of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride for drug development professionals lies in its function as a sophisticated building block. It enables the synthesis of molecules containing the vicinal disulfonamide motif, a structure of growing interest in medicinal chemistry.[2]

Precursor to Biologically Active Sulfonamides

The sulfonamide functional group is a well-established pharmacophore present in a multitude of approved drugs, including antibiotics, diuretics, and a growing class of targeted cancer therapies like kinase inhibitors.[4][5] This reagent allows for the modular construction of compound libraries by reacting it with diverse amines.

For instance, reacting 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with various substituted anilines or other primary/secondary amines can rapidly generate a library of novel vicinal disulfonamides for screening.[6] These compounds can be evaluated for a range of biological activities, from antimicrobial to anticancer effects.[5]

Case Study: Synthesis of Novel PGAM1 Inhibitors

Recent research has demonstrated the power of using substituted benzenesulfonyl chlorides to create derivatives of natural products with enhanced biological activity. In one study, various benzenesulfonyl chlorides were reacted with an amino-functionalized derivative of Evodiamine, a natural alkaloid.[5] This led to the discovery of potent inhibitors of phosphoglycerate mutase 1 (PGAM1), a key enzyme in cancer cell metabolism. Several of the synthesized sulfonamide derivatives exhibited IC₅₀ values in the nanomolar range against PGAM1, far more potent than the initial screening hits.[5] This highlights the utility of the sulfonyl chloride group in optimizing lead compounds.

Compound ID	PGAM1 IC₅₀ (µM)	H460 Cell Line IC₅₀ (µM)	Reference
PGMI-004A (Control)	0.052	31.1	[5]
Compound 11	0.062	>40	[5]
Compound 34	0.059	>40	[5]
Compound 9	N/A	9.1	[5]

Drug Discovery Workflow

Caption: Use of the reagent in a typical drug discovery library synthesis workflow.

Experimental Protocol: Synthesis of a Vicinal Disulfonamide

This section provides a detailed, self-validating protocol for the reaction of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with a primary amine.

Objective: To synthesize N-benzyl-2-(benzenesulfonyl)ethane-1-sulfonamide.

Materials:

• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Pyridine (as solvent and base)

• Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Methodology:

• Reaction Setup: Dissolve 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.0 eq) in pyridine in a round-bottom flask under a nitrogen atmosphere. Cool the mixture to 0 °C in an ice bath.

• Amine Addition: Slowly add benzylamine (1.1 eq) to the cooled solution. A mild exotherm may be observed.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor the reaction by TLC until the starting sulfonyl chloride is consumed.

• Quenching & Extraction: Dilute the reaction mixture with DCM and transfer to a separatory funnel. Wash sequentially with 1M HCl (2x) to remove pyridine, water (1x), saturated NaHCO₃ solution (1x), and finally brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by flash column chromatography on silica gel or by recrystallization to yield the pure N-benzyl-2-(benzenesulfonyl)ethane-1-sulfonamide.

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Safety and Handling

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is classified as a corrosive substance (GHS05 pictogram). It can cause severe skin burns and eye damage.

• Personal Protective Equipment (PPE): Always handle this compound inside a fume hood while wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a cool, dry, well-ventilated area away from moisture and incompatible substances such as strong bases and nucleophiles.

Conclusion

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is more than just a simple sulfonating agent; it is a specialized bifunctional building block that provides a direct route to vicinal disulfonyl compounds. Its predictable reactivity, combined with the synthetic versatility of the sulfonyl chloride group, makes it a powerful tool for medicinal chemists and researchers. By enabling the rapid construction of diverse molecular libraries, this reagent serves as a valuable starting point for the discovery of novel therapeutics targeting a wide range of diseases. As synthetic methodologies advance, the strategic application of such unique reagents will continue to be a driving force in the innovation of small-molecule drug development.

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• Arabian Journal of Chemistry. Design, synthesis, and biological evaluation of benzenesulfonyl chloride-substituted evodiamine derivatives as potential PGAM1 inhibitors. [Online].
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An In-depth Technical Guide to 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, a bifunctional organosulfur compound with significant potential in synthetic chemistry and drug discovery. While specific literature on this exact molecule is sparse, this guide consolidates foundational chemical principles, plausible synthetic routes, predicted structural characteristics, and potential applications based on the established reactivity of sulfonyl chlorides. The document is intended to serve as a valuable resource for researchers and professionals, offering insights into its structure, a detailed hypothetical synthesis protocol, predicted analytical data, and its prospective role as a versatile building block in the development of novel therapeutic agents.

Introduction

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, with the chemical formula C₈H₉ClO₄S₂, is a unique molecule featuring two distinct sulfonyl moieties: a benzenesulfonyl group and an ethanesulfonyl chloride group.[1][2] This dual functionality makes it a highly reactive and versatile electrophilic building block. The presence of the sulfonyl chloride group enables facile reactions with a wide range of nucleophiles, particularly primary and secondary amines, to form stable sulfonamide linkages (-SO₂NR₂).[3][4] The sulfonamide functional group is a cornerstone in medicinal chemistry, found in a vast array of therapeutic agents due to its unique physicochemical properties, including hydrolytic stability and the ability to participate in hydrogen bonding.[3][5]

The vicinal arrangement of the two sulfonyl groups in 2-(benzenesulfonyl)ethane-1-sulfonyl chloride presents intriguing possibilities for the synthesis of complex molecules and for its evaluation in drug discovery programs.[5] This guide will delve into the structural aspects of this compound, propose a detailed synthetic protocol, provide predicted characterization data, and explore its potential applications, particularly in the realm of medicinal chemistry.

Chemical Structure and Properties

The structure of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride is characterized by a benzene ring attached to a sulfonyl group, which is in turn linked to an ethyl chain that terminates with a sulfonyl chloride group.

Table 1: Physicochemical Properties of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

Property	Value	Source
IUPAC Name	2-(phenylsulfonyl)ethanesulfonyl chloride	[2]
CAS Number	64440-81-9	[2]
Molecular Formula	C₈H₉ClO₄S₂	[1][2]
Molecular Weight	268.74 g/mol	[2]
Melting Point	173-174 °C	[2]
Physical Form	Powder	[2]
InChI Key	DEGAJMGMZJLZPT-UHFFFAOYSA-N	[1][2]
SMILES	C1=CC=C(C=C1)S(=O)(=O)CCS(=O)(=O)Cl	[1]

Proposed Synthesis

Reaction Principle

The synthesis hinges on the nucleophilic attack of the sulfinate anion on the electrophilic carbon of 2-chloroethanesulfonyl chloride. The sulfinate, being a good nucleophile, displaces the chloride ion to form the C-S bond, yielding the desired product.

Experimental Protocol (Hypothetical)

Materials:

• Sodium benzenesulfinate (C₆H₅NaO₂S)

• 2-Chloroethanesulfonyl chloride (ClCH₂CH₂SO₂Cl)

• Anhydrous, aprotic solvent (e.g., Acetonitrile, Dimethylformamide)

• Inert gas (e.g., Nitrogen, Argon)

• Standard laboratory glassware and purification apparatus

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an inert gas inlet, add sodium benzenesulfinate (1.0 equivalent).

• Solvent Addition: Add a suitable volume of anhydrous acetonitrile to the flask to create a stirrable suspension.

• Inert Atmosphere: Purge the system with nitrogen gas for 10-15 minutes to ensure an inert atmosphere.

• Reagent Addition: While stirring, add 2-chloroethanesulfonyl chloride (1.05 equivalents) dropwise to the suspension at room temperature. An exotherm may be observed.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and stir for several hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter the mixture to remove the sodium chloride byproduct.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or dichloromethane/hexane) to afford 2-(benzenesulfonyl)ethane-1-sulfonyl chloride as a solid.

Diagram 1: Proposed Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

Caption: A plausible synthetic route to the target compound.

Structural Characterization (Predicted)

Due to the lack of experimentally determined spectroscopic data in the public domain, this section provides predicted data based on the known chemical structure and general principles of spectroscopic analysis for sulfonyl chlorides.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.[9] The predicted ¹H and ¹³C NMR spectra would provide key information about the electronic environment of the protons and carbons in the molecule.

¹H NMR (Predicted, in CDCl₃):

• Aromatic Protons: Multiplets in the range of δ 7.5-8.0 ppm, corresponding to the protons on the benzene ring.

• Ethyl Chain Protons: Two distinct multiplets, likely complex due to coupling with each other. The protons adjacent to the benzenesulfonyl group would be expected around δ 3.4-3.8 ppm, while the protons adjacent to the more electron-withdrawing sulfonyl chloride group would be further downfield, potentially in the range of δ 3.8-4.2 ppm.

¹³C NMR (Predicted, in CDCl₃):

• Aromatic Carbons: Signals in the aromatic region (δ 125-140 ppm).

• Ethyl Chain Carbons: Two signals for the aliphatic carbons, with the carbon attached to the sulfonyl chloride group being more deshielded (further downfield) than the carbon attached to the benzenesulfonyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying functional groups.[9] The IR spectrum of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride is expected to show strong characteristic absorption bands for the sulfonyl groups.

Table 2: Predicted Characteristic IR Absorption Bands

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
SO₂ (Benzenesulfonyl)	Asymmetric Stretch	~1350-1370
SO₂ (Benzenesulfonyl)	Symmetric Stretch	~1160-1180
SO₂ (Sulfonyl Chloride)	Asymmetric Stretch	~1375-1410
SO₂ (Sulfonyl Chloride)	Symmetric Stretch	~1185-1204
S-Cl	Stretch	~550-650
C-H (Aromatic)	Stretch	~3000-3100
C-H (Aliphatic)	Stretch	~2850-3000

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[9]

• Molecular Ion Peak (M+): A molecular ion peak would be expected, showing the characteristic isotopic pattern for a chlorine-containing compound (M+ and M+2 peaks in an approximate 3:1 ratio).

• Fragmentation: Common fragmentation pathways for sulfonyl chlorides include the loss of a chlorine radical (M-35/37) and the loss of sulfur dioxide (SO₂).[11]

Reactivity and Potential Applications

Core Reactivity: Nucleophilic Substitution

The primary mode of reactivity for 2-(benzenesulfonyl)ethane-1-sulfonyl chloride is nucleophilic substitution at the sulfur atom of the sulfonyl chloride group.[3] This highly electrophilic center is susceptible to attack by a variety of nucleophiles.

Diagram 2: General Reactivity of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

Caption: Nucleophilic attack on the sulfonyl chloride moiety.

Applications in Drug Discovery and Organic Synthesis

The structure of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride makes it a promising scaffold for the synthesis of novel compounds with potential biological activity.

• Synthesis of Novel Sulfonamides: By reacting with a diverse library of primary and secondary amines, a wide range of novel sulfonamides can be generated.[12] These compounds can then be screened for various biological activities, including antibacterial, anticancer, and anti-inflammatory properties. The benzenesulfonyl group can also influence the pharmacokinetic properties of the resulting molecules.

• Development of Bifunctional Molecules: The presence of two sulfonyl groups allows for the potential development of bifunctional molecules. For instance, the sulfonamide derived from this compound could be further functionalized at the benzenesulfonyl group, leading to molecules that can interact with multiple biological targets.

• Probes for Chemical Biology: The reactivity of the sulfonyl chloride group makes it suitable for use as a chemical probe to label proteins or other biomolecules containing nucleophilic residues.

Safety and Handling

Sulfonyl chlorides are reactive compounds and should be handled with appropriate safety precautions. While a specific Material Safety Data Sheet (MSDS) for 2-(benzenesulfonyl)ethane-1-sulfonyl chloride is not widely available, the general hazards associated with sulfonyl chlorides should be considered.[2] They are typically corrosive, moisture-sensitive, and can cause severe skin and eye irritation. Handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Conclusion

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a bifunctional molecule with considerable potential as a building block in organic synthesis and medicinal chemistry. Although detailed experimental data for this specific compound is limited, its structural features and the well-established reactivity of sulfonyl chlorides provide a strong basis for its exploration in the synthesis of novel sulfonamides and other derivatives. This guide has provided a comprehensive overview of its structure, a plausible synthetic route, predicted analytical characteristics, and potential applications, aiming to facilitate further research and development involving this versatile compound.

References

• A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. (n.d.). Benchchem.
• Electron-impact studies. Part XXI. The mass spectra of sulphonamides and sulphonyl chlorides. (n.d.). RSC Publishing.
• Studies on the Mechanism of Decomposition and Structural Factors Affecting the Aqueous Stability of 1,2-bis(sulfonyl)-1-alkylhydrazines. (1994). PubMed.
• Ionic fragmentation on ClC(O)SCl. Evidence of a highly charged molecular ion and confirmation of unusual dissociation mechanisms for halocarbonylsulfenyl chlorides. (2005). PubMed.
• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. (2008). PubMed.
• 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (C8H9ClO4S2). (n.d.). PubChemLite.
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• 2-(benzenesulfonyl)ethane-1-sulfonyl chloride | 64440-81-9. (n.d.).
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• Disulfonyl carbon acids – synthesis, spectroscopic and structural studies – a review. (2015).
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• Rigidified Bis(sulfonyl)ethylenes as Effective Michael Acceptors for Asymmetric Catalysis: Application to the Enantioselective Synthesis of Quaternary Hydantoins. (2023).
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2-(Benzenesulfonyl)ethane-1-sulfonyl chloride synthesis pathway

An In-depth Technical Guide to the Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 2-(benzenesulfonyl)ethane-1-sulfonyl chloride. This compound, possessing two key functional groups—a phenyl sulfone and a sulfonyl chloride—is a valuable intermediate for the synthesis of complex molecules in the pharmaceutical and materials science sectors. The described methodology is grounded in established chemical principles and is designed to be both scalable and reproducible. This document is intended for researchers, chemists, and professionals in drug development, offering detailed experimental protocols, mechanistic insights, and critical safety information.

Introduction and Strategic Overview

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a bifunctional molecule featuring a stable benzenesulfonyl moiety and a reactive ethanesulfonyl chloride group. This unique combination allows for sequential or orthogonal functionalization, making it an attractive building block in organic synthesis. The synthetic strategy detailed herein focuses on a convergent approach, where two key precursors are synthesized independently and then coupled in the final step. This approach ensures high overall yields and facilitates the purification of intermediates.

The proposed synthesis proceeds in two distinct stages:

• Stage 1: Precursor Synthesis: This stage involves the parallel preparation of two key intermediates: 2-chloroethanesulfonyl chloride and sodium benzenesulfinate. These precursors are synthesized from readily available starting materials using well-established and reliable chemical transformations.

• Stage 2: Convergent Assembly: In the final step, the two precursors are coupled via a nucleophilic substitution reaction to yield the target molecule, 2-(benzenesulfonyl)ethane-1-sulfonyl chloride.

The following diagram provides a high-level overview of the synthetic workflow.

Caption: High-level overview of the synthetic pathway.

Stage 1: Synthesis of Precursors

Synthesis of 2-Chloroethanesulfonyl Chloride

2-Chloroethanesulfonyl chloride is a key bifunctional electrophile in this synthesis. It can be reliably prepared from sodium 2-hydroxyethanesulfonate (sodium isethionate) via chlorination. This process converts both the hydroxyl and the sulfonate groups into their corresponding chlorides.[1]

Reaction Scheme:

HO-CH₂-CH₂-SO₃Na + 2 PCl₅ → Cl-CH₂-CH₂-SO₂Cl + 2 POCl₃ + NaCl + HCl

Experimental Protocol:

Reagents and Materials:

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Moles	Mass (g) or Volume (mL)
Sodium 2-hydroxyethanesulfonate	C₂H₅NaO₄S	148.11	1.0	148.11 g
Phosphorus pentachloride	PCl₅	208.24	2.2	458.13 g
Dichloromethane (anhydrous)	CH₂Cl₂	84.93	-	500 mL
Ice	H₂O	18.02	-	As needed

Procedure:

• To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a gas outlet connected to a scrubber (to neutralize HCl and POCl₃ fumes), and a powder addition funnel, add anhydrous dichloromethane (500 mL).

• Cool the flask in an ice-water bath to 0-5 °C.

• With vigorous stirring, slowly and portion-wise add phosphorus pentachloride (458.13 g, 2.2 mol) to the dichloromethane.

• Once the phosphorus pentachloride is suspended, begin the slow addition of dry sodium 2-hydroxyethanesulfonate (148.11 g, 1.0 mol) via the powder addition funnel over a period of 2-3 hours. Maintain the temperature of the reaction mixture below 10 °C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to a gentle reflux for 4-6 hours, or until the evolution of HCl gas ceases.

• Cool the reaction mixture to room temperature and then carefully pour it onto 1 kg of crushed ice with stirring. Caution: This should be done in a well-ventilated fume hood as the excess PCl₅ will react violently with water.

• Separate the organic layer in a separatory funnel. Wash the organic layer with cold water (2 x 250 mL) and then with a saturated sodium bicarbonate solution (2 x 250 mL) until the aqueous layer is neutral or slightly basic.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-chloroethanesulfonyl chloride.

• Purify the crude product by vacuum distillation. Collect the fraction boiling at 84-86 °C at 15 mmHg.[1]

Expected Yield: 70-80%

Safety Precautions:

• Phosphorus pentachloride is highly corrosive and reacts violently with water. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and face shield.

• The reaction evolves hydrogen chloride gas, which is toxic and corrosive. Ensure the reaction is performed in a well-ventilated fume hood with a gas scrubber.

• 2-Chloroethanesulfonyl chloride is a lachrymator and is corrosive. Avoid inhalation and contact with skin and eyes.[1]

Synthesis of Sodium Benzenesulfinate

Sodium benzenesulfinate is a stable and readily handled nucleophile. It can be synthesized by the reduction of benzenesulfonyl chloride using sodium sulfite.[2][3][4]

Reaction Scheme:

C₆H₅SO₂Cl + Na₂SO₃ + 2 NaOH → C₆H₅SO₂Na + Na₂SO₄ + NaCl + H₂O

Experimental Protocol:

Reagents and Materials:

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Moles	Mass (g) or Volume (mL)
Benzenesulfonyl chloride	C₆H₅ClO₂S	176.62	1.0	176.62 g
Sodium sulfite	Na₂SO₃	126.04	1.1	138.64 g
Sodium hydroxide	NaOH	40.00	2.0	80.00 g
Water	H₂O	18.02	-	1 L
Sodium chloride	NaCl	58.44	-	As needed

Procedure:

• In a 2 L beaker, dissolve sodium sulfite (138.64 g, 1.1 mol) and sodium hydroxide (80.00 g, 2.0 mol) in 1 L of water.

• Cool the solution in an ice bath to 10-15 °C.

• With vigorous stirring, slowly add benzenesulfonyl chloride (176.62 g, 1.0 mol) dropwise, ensuring the temperature does not exceed 20 °C.

• After the addition is complete, continue stirring at room temperature for 2-3 hours.

• To precipitate the sodium benzenesulfinate, add sodium chloride to the solution until it is saturated.

• Cool the mixture in an ice bath for 1-2 hours to complete the precipitation.

• Collect the white crystalline product by vacuum filtration and wash it with a small amount of cold saturated sodium chloride solution.

• Recrystallize the crude product from a minimal amount of hot water or ethanol to obtain pure sodium benzenesulfinate.

• Dry the purified product in a vacuum oven at 80 °C.

Expected Yield: 85-95%

Safety Precautions:

• Benzenesulfonyl chloride is a lachrymator and is corrosive. Handle in a fume hood and wear appropriate PPE.

• The reaction with sodium hydroxide is exothermic. Control the addition rate to manage the temperature.

Stage 2: Convergent Assembly of 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride

The final step in the synthesis is the nucleophilic substitution of the chloride in 2-chloroethanesulfonyl chloride by the sulfinate anion of sodium benzenesulfinate. This reaction proceeds via an Sₙ2 mechanism.

Reaction Scheme:

Cl-CH₂-CH₂-SO₂Cl + C₆H₅SO₂Na → C₆H₅SO₂-CH₂-CH₂-SO₂Cl + NaCl

Mechanism:

The benzenesulfinate anion is a soft nucleophile and will preferentially attack the sp³-hybridized carbon bearing the chlorine atom, rather than the highly electrophilic sulfur of the sulfonyl chloride group.

Caption: Sₙ2 mechanism for the final coupling step.

Experimental Protocol:

Reagents and Materials:

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Moles	Mass (g) or Volume (mL)
2-Chloroethanesulfonyl chloride	C₂H₄Cl₂O₂S	163.02	1.0	163.02 g
Sodium benzenesulfinate	C₆H₅NaO₂S	164.16	1.05	172.37 g
N,N-Dimethylformamide (DMF, anhydrous)	C₃H₇NO	73.09	-	500 mL
Diethyl ether	(C₂H₅)₂O	74.12	-	As needed
Water	H₂O	18.02	-	As needed

Procedure:

• To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 500 mL) and sodium benzenesulfinate (172.37 g, 1.05 mol).

• Stir the suspension and heat it to 50-60 °C to ensure the sodium benzenesulfinate is well dispersed.

• Slowly add 2-chloroethanesulfonyl chloride (163.02 g, 1.0 mol) dropwise to the suspension over a period of 1 hour. Maintain the reaction temperature at 60-70 °C.

• After the addition is complete, continue stirring the reaction mixture at 70 °C for 8-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 2 L of ice-cold water with vigorous stirring. The product may precipitate as a solid or an oil.

• Extract the aqueous mixture with diethyl ether (3 x 400 mL).

• Combine the organic layers and wash with water (2 x 300 mL) and then with brine (1 x 300 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexane).

Expected Yield: 65-75%

Characterization and Data

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• Molecular Formula: C₈H₉ClO₄S₂

• Molecular Weight: 284.74 g/mol

• Appearance: Expected to be a white to off-white solid.

• Spectroscopic Data (Predicted):

  • ¹H NMR: Peaks corresponding to the two methylene groups, likely in the range of 3.5-4.5 ppm, and aromatic protons in the range of 7.5-8.0 ppm.

  • ¹³C NMR: Peaks for the two aliphatic carbons and the aromatic carbons.

  • IR (cm⁻¹): Strong absorptions characteristic of sulfonyl groups (SO₂) around 1350-1380 cm⁻¹ (asymmetric stretch) and 1160-1180 cm⁻¹ (symmetric stretch).

Conclusion

The synthetic pathway detailed in this guide provides a reliable and scalable method for the preparation of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride. By employing a convergent strategy, this approach allows for the efficient synthesis and purification of the target molecule from readily available starting materials. The protocols provided, along with the mechanistic insights and safety precautions, should serve as a valuable resource for researchers in organic synthesis and drug discovery.

References

• Grokipedia. 2-Chloroethanesulfonyl chloride. Available at: [Link]

• Reddy, B. V. S., et al. (2011). A General Route to Mono- and Disubstituted Divinyl Sulfones: Acyclic Michael Acceptors for the Synthesis of Polyfunctionalized Cyclic Sulfones. The Journal of Organic Chemistry, 76(9), 3377-3385. Available at: [Link]

• Baran, P., et al. (2021). Synthesis and applications of sodium sulfinates (RSO₂Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 11(57), 36006-36029. Available at: [Link]

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• 1. grokipedia.com [grokipedia.com]
• 2. Sodium Benzenesulfinate - News [ht.sgnmchem.com]
• 3. Sodium Benzenesulfinate - News - Shouguang Nuomeng Chemical Co., Ltd [nuomengchemical.com]
• 4. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]

Discovery and Application of 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride in Covalent Drug Design

Executive Summary: The Strategic Value of Stable Electrophiles

The paradigm shift toward Targeted Covalent Inhibitors (TCIs) in modern drug discovery has necessitated the development of highly tuned, electrophilic warheads. Vinyl sulfonamides are premier Michael acceptors, offering a balanced reactivity profile that minimizes off-target toxicity while ensuring robust covalent engagement with nucleophilic residues (e.g., cysteine). However, the direct precursor to these warheads—ethylenesulfonyl chloride—is notoriously unstable, toxic, and prone to spontaneous polymerization [2].

To circumvent these bottlenecks, 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9) has emerged as a critical, bench-stable bifunctional building block [1]. As a Senior Application Scientist, I have observed that leveraging the benzenesulfonyl group as a superior leaving group in E1cB eliminations allows for the controlled, late-stage installation of vinyl sulfonamide warheads onto complex amine scaffolds. This whitepaper details the mechanistic causality, physicochemical advantages, and self-validating protocols for utilizing this reagent in advanced chemical synthesis.

Chemical Profile & Structural Dynamics

Unlike liquid, moisture-sensitive precursors, 2-(benzenesulfonyl)ethane-1-sulfonyl chloride is a crystalline solid. The bulky, electron-withdrawing benzenesulfonyl group stabilizes the molecule against spontaneous degradation while providing excellent leaving group ability (as the benzenesulfinate anion, PhSO2−​ ) under specific basic conditions.

Table 1: Physicochemical Properties

Property	Specification	Strategic Implication
CAS Number	64440-81-9 [3]	Commercially available for scale-up.
Molecular Weight	268.74 g/mol	High atom economy for intermediate synthesis.
Chemical Formula	C8​H9​ClO4​S2​	Bifunctional (Electrophilic SO2​Cl , E1cB-capable PhSO2​ ).
Physical State	Solid / Powder [1]	Bench-stable; eliminates the need for cryogenic storage.
Storage Temp.	Room Temperature (RT)	Highly amenable to high-throughput library synthesis.

Mechanistic Foundations: The E1cB Advantage

The core utility of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride lies in its two-step "install and activate" mechanism.

• Installation (Sulfonylation): The highly electrophilic sulfonyl chloride reacts cleanly with primary or secondary amines to form a stable 2-(benzenesulfonyl)ethanesulfonamide intermediate.

• Activation (E1cB Elimination): Treatment with a non-nucleophilic base (such as DBU) deprotonates the acidic α -proton adjacent to the newly formed sulfonamide. The resulting carbanion triggers the expulsion of the benzenesulfinate anion, generating the α,β -unsaturated vinyl sulfonamide.

This stepwise causality prevents the premature formation of the reactive Michael acceptor, thereby avoiding unwanted side reactions or polymerization during the initial coupling phase.

E1cB elimination pathway from the sulfonamide intermediate to the active warhead.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify mechanistic success.

Protocol A: Synthesis of the Reagent

For laboratories opting to synthesize the reagent in-house, the workflow relies on the sequential functionalization of sodium benzenesulfinate.

Synthetic workflow for 2-(benzenesulfonyl)ethane-1-sulfonyl chloride generation.

Protocol B: Synthesis of a Vinyl Sulfonamide Warhead

Step 1: The "Install" Phase (Sulfonylation)

• Dissolve the target amine scaffold (1.0 eq) and N,N-diisopropylethylamine (DIPEA, 2.5 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert argon atmosphere.

• Slowly add 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 eq) portion-wise to control the exothermic sulfonylation.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Causality Insight: DIPEA is specifically chosen over stronger bases. It is sufficiently basic to neutralize the generated HCl but not strong enough to trigger premature elimination of the benzenesulfinate group.

• Validation Checkpoint: LC-MS analysis must show the emergence of the M+H peak corresponding to the benzenesulfonyl-ethanesulfonamide adduct. The absence of the vinyl sulfonamide mass at this stage validates that DIPEA successfully prevented premature E1cB elimination.

Step 2: The "Activate" Phase (E1cB Elimination)

• Dissolve the purified intermediate in anhydrous tetrahydrofuran (THF) at 0 °C.

• Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.5 eq) dropwise.

• Stir the mixture at room temperature for 4-6 hours.

• Upon completion, dilute with ethyl acetate and wash with 1M HCl, followed by brine. Dry and concentrate to yield the final vinyl sulfonamide.

• Causality Insight: DBU is selected for its non-nucleophilic nature and high pKa​ , which cleanly drives the E1cB elimination without acting as a competing nucleophile against the newly formed Michael acceptor.

• Validation Checkpoint: TLC and LC-MS should confirm the complete consumption of the intermediate. The byproduct, benzenesulfinic acid, is highly water-soluble; its complete removal during the 1M HCl wash self-validates the liquid-liquid extraction purification step.

Comparative Analysis of Vinyl Sulfonyl Precursors

To justify the selection of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride over historical reagents, consider the operational metrics outlined below.

Table 2: Comparative Analysis of Precursors

Precursor	Stability	Handling & Safety	Leaving Group	E1cB Efficiency	Scalability
Ethylenesulfonyl chloride	Very Low (Polymerizes)	Hazardous, Volatile	N/A (Direct Rxn)	N/A	Poor
2-Chloroethanesulfonyl chloride	Moderate (Liquid)	Lachrymator, Moisture Sensitive	Chloride ( Cl− )	Moderate	Fair
2-(Benzenesulfonyl)ethane-1-sulfonyl chloride	High (Solid)	Bench-stable, Easy to weigh	Benzenesulfinate ( PhSO2−​ )	Excellent	High

References

• Title: 2-(benzenesulfonyl)ethane-1-sulfonyl chloride | 64440-81-9 Source: Sigma-Aldrich URL:

• Title: Sequential Reduction and Dehydration of Phenacyl-( E )-Styryl Sulfones to Unsymmetrical ( E , E )-Bis(styryl) Sulfones Source: ResearchGate URL: 1

• Title: CAS 64440-81-9: Ethanesulfonyl chloride, 2-(phenylsulfonyl) Source: Cymit Quimica URL: 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAS 64440-81-9: Ethanesulfonyl chloride, 2-(phenylsulfonyl… [cymitquimica.com]

An In-depth Technical Guide to 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Bifunctional Building Block

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, with the CAS number 64440-81-9, is a unique bifunctional molecule that serves as a valuable intermediate in organic synthesis. Its structure, featuring a benzenesulfonyl group and a sulfonyl chloride moiety separated by an ethylene bridge, offers two distinct reaction sites. This allows for the sequential or selective introduction of different functionalities, making it a powerful tool in the construction of complex molecules, particularly in the fields of medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical and physical properties, a plausible synthetic approach, its reactivity profile, and potential applications, along with essential safety and handling protocols.

Physicochemical and Spectroscopic Profile

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a white to off-white powder at room temperature with a melting point of 173-174 °C. It is characterized by the presence of two sulfonyl groups, which are strong electron-withdrawing groups, influencing the reactivity of the adjacent atoms.

Property	Value	Source
CAS Number	64440-81-9
Molecular Formula	C₈H₉ClO₄S₂
Molecular Weight	268.74 g/mol
Physical Form	Powder
Melting Point	173-174 °C
InChI Key	DEGAJMGMZJLZPT-UHFFFAOYSA-N	[1]

Spectroscopic Characterization (Predicted and Analog-Based)

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of the benzene ring, likely in the range of 7.5-8.0 ppm. The two methylene groups of the ethane bridge would appear as complex multiplets due to coupling with each other.

• ¹³C NMR: The carbon NMR spectrum would display signals for the aromatic carbons, with the carbon attached to the sulfonyl group being shifted downfield. The two aliphatic carbons of the ethane bridge would also be present.

• FT-IR: The infrared spectrum will be characterized by strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the two S=O groups in the sulfonyl functionalities, typically appearing in the regions of 1350-1400 cm⁻¹ and 1150-1200 cm⁻¹, respectively. A band corresponding to the S-Cl stretch would also be expected.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak, along with characteristic fragmentation patterns resulting from the loss of chlorine, sulfur dioxide, and cleavage of the carbon-sulfur and carbon-carbon bonds. Predicted mass spectrometry data suggests a monoisotopic mass of 267.96307 Da.[1]

Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride: A Proposed Pathway

A specific, detailed experimental protocol for the synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is not widely published. However, a plausible and efficient synthetic route can be devised based on established methods for the preparation of sulfonyl chlorides. One common approach involves the oxidative chlorination of a corresponding thiol or disulfide. A potential starting material for this synthesis is 2-(phenylthio)ethanethiol, which can be oxidized to the corresponding disulfide and then subjected to oxidative chlorination.

A more direct and commonly employed method for synthesizing sulfonyl chlorides is the oxidative chlorination of S-alkyl isothiourea salts, which are readily prepared from the corresponding alkyl halides and thiourea.[2]

Below is a proposed two-step synthetic protocol adapted from a general procedure for the synthesis of sulfonyl chlorides.[3]

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride.

Experimental Protocol (Representative)

Step 1: Synthesis of S-[2-(Benzenesulfonyl)ethyl]isothiouronium bromide

• To a solution of 2-bromoethyl phenyl sulfone (1 equivalent) in ethanol, add thiourea (1 equivalent).

• Heat the mixture to reflux for 3-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature to allow the product to crystallize.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Step 2: Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• Suspend the S-[2-(Benzenesulfonyl)ethyl]isothiouronium bromide (1 equivalent) in a mixture of water and a suitable organic solvent (e.g., dichloromethane or acetic acid).

• Cool the suspension in an ice bath to 0-5 °C.

• Bubble chlorine gas through the stirred suspension while maintaining the temperature below 10 °C. The reaction is highly exothermic and should be carefully controlled.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, purge the excess chlorine with a stream of nitrogen.

• Separate the organic layer and wash it with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride by recrystallization from a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate).

Reactivity and Mechanistic Considerations

The reactivity of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is dominated by the highly electrophilic sulfur atom of the sulfonyl chloride group. This makes it susceptible to nucleophilic attack by a wide range of nucleophiles, leading to the formation of sulfonamides, sulfonate esters, and other sulfur-containing compounds.

Reaction with Nucleophiles: A General Overview

The general reaction mechanism involves the nucleophilic attack on the sulfur atom, followed by the departure of the chloride leaving group. This can proceed through either a concerted (Sɴ2-like) or a stepwise (addition-elimination) pathway, depending on the nucleophile and reaction conditions.

Sources

• 1. PubChemLite - 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (C8H9ClO4S2) [pubchemlite.lcsb.uni.lu]
• 2. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Need for Controlled Electrophiles in Covalent Drug Discovery

An in-depth technical analysis of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride , its IUPAC nomenclature, and its strategic application as a bifunctional building block in the synthesis of targeted covalent inhibitors (TCIs).

In the rapidly expanding field of covalent drug discovery, the design of the electrophilic "warhead" is paramount. While acrylamides have traditionally dominated this space (targeting highly nucleophilic cysteine residues), there is a growing demand for warheads with distinct electronic profiles capable of modifying less nucleophilic residues, such as lysine[1]. Vinyl sulfonamides fulfill this role beautifully, offering higher electrophilicity and a broader target scope[2].

However, the direct synthesis of vinyl sulfonamides using ethenesulfonyl chloride is notoriously problematic. The terminal vinyl group is highly prone to spontaneous polymerization and degradation during silica gel chromatography[2]. To circumvent these synthetic bottlenecks, medicinal chemists employ 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (CAS 64440-81-9)[3]—a "masked" vinyl sulfonamide reagent that allows for late-stage, on-demand generation of the reactive warhead.

IUPAC Nomenclature and Structural Deconstruction

Understanding the reactivity of this reagent begins with a precise deconstruction of its IUPAC name: 2-(benzenesulfonyl)ethane-1-sulfonyl chloride .

The nomenclature follows standard IUPAC rules for polyfunctional molecules:

• Principal Functional Group: The sulfonyl chloride moiety ( −SO2​Cl ) is the highest-priority functional group, dictating the suffix of the parent chain.

• Parent Chain: The longest carbon chain attached directly to the sulfur atom of the sulfonyl chloride is a two-carbon aliphatic chain, yielding the root ethane-1-sulfonyl chloride .

• Substituent: Attached to the C2 position of the ethane backbone is a phenylsulfonyl group ( −SO2​C6​H5​ ), designated as the 2-(benzenesulfonyl) prefix.

This specific arrangement creates a highly strategic bifunctional molecule. The C1 sulfonyl chloride serves as a powerful electrophile for initial attachment to a drug scaffold, while the C2 benzenesulfonyl group acts as an electron-withdrawing leaving group poised for subsequent base-promoted elimination.

Deconstruction of the IUPAC name highlighting the molecule's bifunctional structural moieties.

Mechanistic Chemistry: The "Masked Warhead" Strategy

The utility of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride lies in its ability to decouple the amidation step from the presentation of the reactive vinyl group. This is achieved through a controlled, two-step mechanistic pathway:

• Nucleophilic Substitution ( SN​2 at Sulfur): The primary or secondary amine of a target binding ligand attacks the highly electrophilic sulfonyl chloride. This forms a stable 2-(benzenesulfonyl)ethane-1-sulfonamide intermediate. Because the vinyl group is "masked" at this stage, the intermediate can be subjected to rigorous purification (e.g., flash chromatography or HPLC) without risk of polymerization.

• Base-Promoted β -Elimination (E2): Once the intermediate is purified, it is treated with a base. The benzenesulfonyl group strongly withdraws electron density, highly acidifying the adjacent α -protons on the ethane bridge. The base deprotonates the α -carbon, triggering a rapid E2 elimination that expels the benzenesulfinate anion ( −O2​SPh ) and yields the terminal vinyl sulfonamide[4].

Mechanistic workflow from the stable bifunctional reagent to the final covalent protein adduct.

Quantitative Data & Reagent Profiling

To fully leverage this reagent, scientists must understand its physicochemical parameters and how the resulting warhead compares to industry standards.

Table 1: Physicochemical Properties of 2-(benzenesulfonyl)ethanesulfonyl chloride | Property | Value | Synthetic Significance | | :--- | :--- | :--- | | CAS Number | 64440-81-9[3] | Primary identifier for procurement and safety profiling. | | Molecular Formula | C8​H9​ClO4​S2​ [3] | Defines stoichiometric mass for reaction planning. | | Molecular Weight | 268.74 g/mol [3] | Utilized for precise molar equivalent calculations. | | Physical State | Solid/Powder | Requires dissolution in aprotic solvents (e.g., DCM, THF) prior to use. |

Table 2: Comparative Reactivity of Covalent Warheads

Warhead Type	Primary Target Amino Acid(s)	Intrinsic Electrophilicity	Synthetic Stability
Acrylamide	Cysteine	Moderate	High
Direct Vinyl Sulfonamide	Cysteine, Lysine[1]	High	Low (Prone to polymerization)[2]

| Masked Vinyl Sulfonamide | Cysteine, Lysine (Post-activation) | Tunable (Activated on demand) | High (Stable intermediate) |

Self-Validating Experimental Protocols

The following protocols have been optimized to maximize yield while preventing premature degradation of the electrophilic species.

Protocol 1: Synthesis of the Masked Sulfonamide Intermediate

Objective: Couple the drug scaffold (amine) to the reagent without triggering premature elimination.

• Preparation: Dissolve the target amine (1.0 eq) in anhydrous dichloromethane (DCM) at a concentration of 0.2 M.

  • Causality: DCM is a non-nucleophilic, aprotic solvent that readily dissolves both the amine and the sulfonyl chloride, preventing the premature aqueous hydrolysis of the reagent.

• Acid Scavenging: Add triethylamine ( Et3​N ) or N,N-diisopropylethylamine (DIPEA) (2.0 eq) to the solution.

  • Causality: The tertiary amine acts as an acid scavenger to neutralize the HCl byproduct generated during sulfonylation. Failing to neutralize HCl will result in the protonation of the starting amine, rendering it non-nucleophilic and stalling the reaction.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice bath.

  • Causality: Sulfonylation is highly exothermic. Cooling the system minimizes competing side reactions, such as the formation of sulfonic anhydrides.

• Addition: Add 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 eq) dropwise. Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with DCM, and purify the stable intermediate via standard silica gel flash chromatography.

Protocol 2: Late-Stage β -Elimination to the Vinyl Sulfonamide

Objective: Unmask the vinyl warhead under conditions that allow for isolation without chromatography.

• Dissolution: Dissolve the purified 2-(benzenesulfonyl)ethane-1-sulfonamide intermediate in DCM.

• Base Activation: Add an aqueous solution of 0.5 M NaOH (or use DBU if strictly anhydrous conditions are required)[4].

  • Causality: While Et3​N was sufficient for acid scavenging in Protocol 1, a stronger base like NaOH or DBU is required to effectively deprotonate the mildly acidic α -carbon, thereby expediting the E2 elimination of the benzenesulfinate leaving group[4].

• Reaction: Stir vigorously at room temperature for 1-2 hours. The biphasic nature of the NaOH/DCM system allows the reaction to proceed smoothly at the interface.

• Self-Validating Isolation: Separate the organic layer and wash extensively with water and brine.

  • Causality: The byproduct of this elimination is sodium benzenesulfinate, which is highly water-soluble. By simply washing the organic layer with water, the byproduct is completely removed into the aqueous phase. This yields the highly pure vinyl sulfonamide in the organic layer, completely bypassing the need for silica gel chromatography, which could otherwise trigger polymerization[2].

References

• Craven, G. B., et al. "Vinyl sulfonamide synthesis for irreversible tethering via a novel α-selenoether protection strategy." RSC Advances / NIH Public Access, 2018. Available at:[Link]

• MDPI. "Effects of N-Substituents on the Functional Activities of Naltrindole Derivatives for the δ Opioid Receptor: Synthesis and Evaluation of Sulfonamide Derivatives." Available at:[Link]

Sources

• 1. Vinyl Sulfones - Enamine [enamine.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Methane sulfony chloride | Sigma-Aldrich [sigmaaldrich.com]
• 4. Effects of N-Substituents on the Functional Activities of Naltrindole Derivatives for the δ Opioid Receptor: Synthesis and Evaluation of Sulfonamide Derivatives [mdpi.com]

The Strategic Utility of 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride in Drug Discovery and Organic Synthesis

Introduction

The strategic design of targeted covalent inhibitors (TCIs) and complex heterocyclic scaffolds frequently relies on the precise installation of electrophilic warheads. Among these, the vinyl sulfonamide group is a privileged Michael acceptor due to its tunable reactivity and stability[1]. However, the direct use of 2-chloroethanesulfonyl chloride to synthesize vinyl sulfonamides is plagued by its volatility, toxicity (lachrymator), and propensity for premature polymerization.

To circumvent these liabilities, 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9, Molecular Formula: C8H9ClO4S2) serves as a highly stable, solid, bifunctional reagent[2]. By acting as a "masked" vinyl sulfonyl equivalent, it decouples the sulfonamide formation from the generation of the reactive alkene, granting chemists absolute thermodynamic and kinetic control over the synthetic pathway.

Physicochemical Profile

Property	Value
Chemical Name	2-(Benzenesulfonyl)ethane-1-sulfonyl chloride
CAS Number	64440-81-9
Molecular Formula	C8H9ClO4S2
Molecular Weight	268.74 g/mol
Physical State	Crystalline Solid
Core Application	Masked vinyl sulfonyl precursor / Electrophile

Mechanistic Causality: The E1cB Elimination Pathway

The structural logic of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride lies in its β -benzenesulfonyl moiety. When the sulfonyl chloride is reacted with an amine, it forms a highly stable 2-(benzenesulfonyl)ethanesulfonamide intermediate. The strongly electron-withdrawing nature of both the sulfonamide and the benzenesulfonyl groups significantly acidifies the α -protons.

Upon the introduction of a non-nucleophilic base (such as DBU), an E1cB (Elimination Unimolecular conjugate Base) mechanism is triggered. The base abstracts an α -proton to form a stabilized carbanion. The subsequent collapse of this intermediate expels the benzenesulfinate anion (PhSO2⁻), an excellent leaving group, yielding the terminal vinyl sulfonamide. This on-demand unmasking prevents the side reactions typically associated with direct vinylation.

Mechanistic pathway of the E1cB elimination generating the vinyl sulfonamide.

Applications in Drug Discovery and Organic Synthesis

Targeted Covalent Inhibitors (TCIs): Vinyl sulfonamides are highly sought after for targeting non-catalytic and catalytic cysteine residues in kinases and proteases. The electron density of the double bond can be finely tuned by the substituents on the sulfonamide nitrogen, allowing for the optimization of target residence time while minimizing off-target glutathione reactivity. For instance, second-generation vinyl sulfonamides synthesized via this masked approach have been developed as potent, irreversible inhibitors of Cruzain, a critical cysteine protease in Trypanosoma cruzi[1].

Heterocyclic Synthesis: Beyond TCIs, the masked vinyl sulfonamide strategy is instrumental in synthesizing complex cyclic architectures. The unmasked vinyl sulfonamides readily undergo intramolecular Michael additions or cycloadditions to form substituted δ -sultams and δ -sultones, which are valuable pharmacophores in medicinal chemistry[3].

Workflow from stable precursor to covalent protein adduct via vinyl sulfonamide.

Experimental Protocol: Self-Validating Synthesis of a Vinyl Sulfonamide

To ensure high fidelity and yield, the synthesis is strictly divided into two discrete stages, preventing premature elimination.

Step 1: Sulfonamide Formation (Masked State)

• Preparation: Dissolve the primary or secondary amine (1.0 equiv) in anhydrous dichloromethane (DCM) at a concentration of 0.2 M.

• Base Addition: Add triethylamine (TEA, 2.0 equiv) and cool the reaction mixture to 0 °C under an inert argon atmosphere.

• Coupling: Portion-wise, add 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 equiv)[2] to control the exotherm.

• Reaction: Stir the mixture, allowing it to warm to room temperature over 2–4 hours. Monitor completion via LC-MS.

• Workup: Quench with saturated aqueous NaHCO3. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. The highly crystalline 2-(benzenesulfonyl)ethanesulfonamide intermediate is typically >95% pure and ready for the next step.

Step 2: Base-Promoted Unmasking (E1cB Elimination)

• Preparation: Dissolve the intermediate from Step 1 in anhydrous tetrahydrofuran (THF) at a concentration of 0.1 M.

• Elimination: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.5 equiv) dropwise at room temperature.

• Monitoring: Monitor the reaction via TLC/LC-MS. The elimination of the benzenesulfinate group is usually rapid, reaching completion within 1–2 hours.

• Workup & Purification: Dilute the mixture with ethyl acetate and wash sequentially with 1N HCl (to protonate and remove DBU as well as the benzenesulfinic acid byproduct) and brine. Dry the organic layer, concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc) to isolate the pure vinyl sulfonamide.

References

• Roush, W. R., et al. "Potent second generation vinyl sulfonamide inhibitors of the trypanosomal cysteine protease cruzain." Bioorganic & Medicinal Chemistry Letters 11.20 (2001): 2759-2762. URL: [Link]

• Morris, J., & Wishka, D. G. "Vinyl sulfonyl esters and amides in the synthesis of substituted .delta.-sultams and .delta.-sultones." The Journal of Organic Chemistry 56.11 (1991): 3549-3556. URL: [Link]

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An In-depth Technical Guide on the Electrophilicity of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a bifunctional electrophile of significant interest in synthetic chemistry and drug discovery. This technical guide provides a comprehensive analysis of its electrophilic character, focusing on the structural and electronic factors that govern its reactivity. We will delve into the nuanced differences in electrophilicity between the two sulfur centers, supported by mechanistic principles. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the controlled and selective reaction of this reagent with various nucleophiles, offering a practical framework for its application in the synthesis of complex molecules and potential therapeutic agents.

Introduction: The Unique Architecture of a Vicinal Bis-Electrophile

The sulfonyl chloride functional group is a cornerstone of modern organic synthesis, prized for its ability to react with a wide array of nucleophiles to form stable sulfonamides and sulfonate esters.[1][2] These moieties are prevalent in a multitude of marketed drugs, underscoring the importance of sulfonyl chlorides in medicinal chemistry.[3][4][5] 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride presents a particularly intriguing case, featuring two distinct sulfonyl groups situated on a vicinal ethane backbone. This unique arrangement raises critical questions regarding the relative electrophilicity of the two sulfur centers and the potential for selective functionalization.

The presence of both an arylsulfonyl group and an alkylsulfonyl chloride within the same molecule creates a nuanced reactivity profile. The benzenesulfonyl group, with its aromatic ring, and the ethane-1-sulfonyl chloride, with its direct attachment to the reactive chloride, are subject to different electronic and steric influences. Understanding these differences is paramount for any researcher aiming to harness the synthetic potential of this versatile building block. This guide will dissect the factors governing the electrophilicity of each sulfur atom, providing a predictive framework for its reactivity.

The Dichotomy of Electrophilicity: A Tale of Two Sulfonyl Centers

The electrophilicity of a sulfonyl chloride is primarily dictated by the electron-deficient nature of the sulfur atom, which is rendered so by the strongly electron-withdrawing oxygen atoms and the electronegative chlorine atom.[1] This makes the sulfonyl group an excellent electrophile, readily susceptible to attack by nucleophiles.[1][6] In the case of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, we must consider the electronic contributions of the phenyl group versus the chloroethylsulfonyl group to their respective sulfur atoms.

2.1. The Highly Electrophilic Ethane-1-sulfonyl Chloride Moiety

The sulfur atom of the ethane-1-sulfonyl chloride is directly attached to the highly electronegative chlorine atom, which serves as an excellent leaving group.[1][6] This, combined with the two electron-withdrawing oxygen atoms, renders this sulfur atom highly electrophilic and prone to nucleophilic attack. The reaction at this center typically proceeds via a nucleophilic substitution mechanism, likely following a concerted SN2-like pathway or a stepwise addition-elimination pathway, depending on the nucleophile and reaction conditions.[1]

2.2. The Benzenesulfonyl Group: A Modulated Electrophilicity

The sulfur atom of the benzenesulfonyl group is also electrophilic due to the attached oxygen atoms. However, its reactivity is modulated by the adjacent phenyl ring. While the sulfonyl group is strongly electron-withdrawing, the phenyl ring can participate in resonance, which can slightly delocalize the positive charge on the sulfur atom, albeit to a lesser extent compared to carbonyl compounds.[7] More significantly, this sulfur atom is not directly bonded to a leaving group in the same manner as the sulfonyl chloride. Therefore, its primary role is to act as a strong electron-withdrawing group, influencing the reactivity of the adjacent ethane-1-sulfonyl chloride.

Reaction Mechanisms and Pathways

The reactions of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with nucleophiles are expected to predominantly occur at the sulfonyl chloride moiety. The general mechanism involves the attack of a nucleophile on the electrophilic sulfur atom, leading to the displacement of the chloride ion.[1]

Sources

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• 2. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Neuroprotective Properties of Bis-Sulfonamide Derivatives Against 6-OHDA-Induced Parkinson's Model via Sirtuin 1 Activity and in silico Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
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2-(Benzenesulfonyl)ethane-1-sulfonyl chloride literature review

The Masked Electrophile Paradigm: Utilizing 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride in Covalent Drug Discovery

Executive Summary

In the rapidly expanding field of targeted covalent inhibitors (TCIs), the vinyl sulfonamide functional group has emerged as a privileged warhead. It serves as a tunable Michael acceptor, capable of forming irreversible covalent bonds with non-catalytic cysteine residues on target proteins. However, as a Senior Application Scientist, I frequently observe drug discovery programs stalling during the late-stage installation of these warheads. The direct use of ethenesulfonyl chloride (vinylsulfonyl chloride)[1] is historically fraught with challenges due to its extreme reactivity, lachrymatory nature, and propensity for spontaneous polymerization.

To circumvent these bottlenecks, the deployment of masked electrophiles—specifically 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (CAS 64440-81-9)—provides a robust, self-validating system for library synthesis and lead optimization.

Mechanistic Principles: The Masked Electrophile Strategy

The strategic advantage of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride lies in its bifunctional nature. It operates via a highly controlled, two-step cascade:

• Nucleophilic Acyl Substitution: The primary sulfonyl chloride reacts cleanly with an amine to form a stable β -sulfonyl sulfonamide intermediate.

• Base-Promoted E1cB β -Elimination: Upon treatment with a strong, non-nucleophilic base, the benzenesulfinate anion ( PhSO2−​ ) is eliminated, unmasking the reactive vinyl sulfonamide warhead.

Unlike 2-chloroethanesulfonyl chloride[2], which often undergoes premature elimination due to the highly labile chloride leaving group, the benzenesulfonyl moiety requires specific, deliberate basic conditions to eliminate. This affords the chemist absolute temporal control over warhead generation, enabling the intermediate to be purified, stored, or subjected to further synthetic elaborations before the reactive double bond is exposed[3].

Two-step synthesis of vinyl sulfonamides via a masked electrophile strategy.

Comparative Analysis of Vinyl Sulfonyl Equivalents

To justify the selection of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, we must quantitatively and qualitatively compare it against alternative reagents. The table below summarizes why this reagent is superior for complex library synthesis.

Reagent	CAS Number	Physical State	Storage Stability	Leaving Group	Relative Reactivity
Ethenesulfonyl chloride	6608-47-5	Liquid	Poor (Polymerizes)	None (Direct)	Extremely High
2-Chloroethanesulfonyl chloride	1622-32-8	Liquid	Moderate	Chloride	High
2-(Benzenesulfonyl)ethane-1-sulfonyl chloride	64440-81-9	Solid	Excellent	Benzenesulfinate	Controlled

Table 1: Physicochemical and reactivity profiles of common vinyl sulfonamide precursors.

Target Engagement: The Thia-Michael Addition

Once unmasked, the vinyl sulfonamide acts as a "soft" electrophile. It is electronically calibrated to ignore hard nucleophiles (like lysine amines or bulk water) and selectively engage soft nucleophiles, predominantly the thiolate anion of a target cysteine within a protein's binding pocket.

Mechanism of targeted covalent inhibition via thia-Michael addition.

Experimental Methodologies

The following protocols are engineered as self-validating systems. The causality behind the solvent and base selection is critical for preventing side reactions and ensuring high yields.

Protocol A: Synthesis of the Masked β -Sulfonyl Sulfonamide

Objective: Couple the amine to the sulfonyl chloride without triggering premature elimination.

• Preparation: Dissolve the target amine (1.0 equiv) in anhydrous Dichloromethane (DCM) at a concentration of 0.1 M.

  • Causality: DCM is an aprotic solvent that readily dissolves both the amine and the highly crystalline sulfonyl chloride, ensuring homogeneous reaction kinetics.

• Base Addition: Add Triethylamine (TEA) or Pyridine (2.0 equiv) to the solution and cool to 0 °C using an ice bath.

  • Causality: A mild base neutralizes the HCl byproduct. Cooling to 0 °C suppresses the thermodynamic pathway leading to premature β -elimination.

• Electrophile Addition: Slowly add 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 equiv) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via LC-MS.

• Workup: Quench with saturated aqueous NH4​Cl , extract with DCM, dry over Na2​SO4​ , and concentrate. The intermediate is typically stable enough for silica gel chromatography.

Protocol B: Unmasking via DBU-Promoted β -Elimination

Objective: Generate the vinyl sulfonamide warhead cleanly.

• Preparation: Dissolve the purified β -sulfonyl sulfonamide intermediate from Protocol A in anhydrous Tetrahydrofuran (THF) or DCM (0.05 M).

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 equiv) dropwise at room temperature.

  • Causality: DBU is a strong, sterically hindered amidine base. Its bulk prevents it from acting as a nucleophile (which would lead to unwanted Michael addition into the newly formed double bond), while its basicity rapidly drives the E1cB elimination of benzenesulfinic acid.

• Reaction: Stir for 1–2 hours. The reaction is typically instantaneous but allowed to stir to ensure complete conversion.

• Workup: Dilute with Ethyl Acetate, wash with 1M HCl (to remove DBU and the benzenesulfinate byproduct), dry, and concentrate to yield the pure vinyl sulfonamide.

Conclusion

By transitioning from volatile, unstable reagents to the highly crystalline and predictable 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, medicinal chemists can streamline the synthesis of covalent libraries. This masked electrophile approach guarantees structural integrity during complex multi-step syntheses and ensures that the highly reactive warhead is only exposed when the molecule is ready for biological evaluation.

References

• Zang, Q. et al. "Synthesis of a Library of 1,5,2-Dithiazepine 1,1-Dioxides. Part 1: A One-Pot Sulfonylation/Thia-Michael Protocol". Source: clockss.org. URL: [Link]

• Chemical Reviews. "Synthesis and Applications of Small Molecule Libraries". Source: acs.org. URL:[Link]

Sources

• 1. Ethenesulfonyl Chloride|CAS 6608-47-5|RUO [benchchem.com]
• 2. 2-chloroethanesulfonyl chloride | 1622-32-8 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Sulfonamides using 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

For: Researchers, scientists, and drug development professionals.

Introduction: A Reagent with Dual Reactivity for Modern Drug Discovery

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents.[1] The synthesis of sulfonamides is most commonly achieved through the reaction of a sulfonyl chloride with a primary or secondary amine.[1] This document provides a detailed guide to the synthesis of sulfonamides using a specialized reagent, 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1) .

This particular reagent is of significant interest due to its potential for dual reactivity. Under appropriate conditions, it can either undergo a standard nucleophilic substitution to yield the corresponding saturated sulfonamide or participate in a base-mediated elimination to form a vinylsulfonamide. Vinyl sulfonamides have emerged as important "warheads" in the design of covalent inhibitors, which form a stable bond with their target protein, offering advantages in potency and duration of action.[2][3] This guide will provide a comprehensive overview of the synthesis of the starting material, detailed protocols for its reaction with amines, and a discussion of the factors that control the reaction outcome, empowering researchers to leverage this versatile reagent in their drug discovery programs.

Physicochemical Properties and Safety Information

• Compound Name: 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• Synonym: 2-(phenylsulfonyl)ethanesulfonyl chloride

• CAS Number: 64440-81-9

• Molecular Formula: C₈H₉ClO₄S₂

• Molecular Weight: 268.74 g/mol

• Appearance: White to off-white powder

• Melting Point: 173-174 °C

Safety Precautions: 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a corrosive solid. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1)

The synthesis of the title reagent can be achieved through a two-step process starting from commercially available materials. The proposed pathway involves the initial formation of a thiol precursor followed by oxidative chlorination.

Workflow for the Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1)

Caption: Proposed synthetic workflow for 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1).

Protocol 1: Synthesis of 2-(Phenylthio)ethan-1-ol

This protocol describes the synthesis of the thiol precursor via the base-catalyzed ring-opening of ethylene carbonate with thiophenol.

Materials:

• Thiophenol

• Sodium hydride (60% dispersion in mineral oil)

• Ethylene carbonate

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF.

• Carefully add sodium hydride (1.05 equivalents) to the THF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of thiophenol (1.0 equivalent) in anhydrous THF to the sodium hydride suspension.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add a solution of ethylene carbonate (1.1 equivalents) in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude 2-(phenylthio)ethan-1-ol, which can be purified by column chromatography on silica gel.

Protocol 2: Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1)

This protocol details the oxidative chlorination of 2-(phenylthio)ethan-1-ol to the final product. This reaction is highly exothermic and should be performed with caution.

Materials:

• 2-(Phenylthio)ethan-1-ol

• Acetonitrile

• Water

• N-Chlorosuccinimide (NCS)

• Concentrated Hydrochloric Acid (HCl)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 2-(phenylthio)ethan-1-ol (1.0 equivalent) in a mixture of acetonitrile and water.

• Cool the solution to 0-5 °C in an ice-water bath.

• Slowly add concentrated HCl to the stirred solution, maintaining the temperature below 10 °C.

• In a separate beaker, prepare a solution of N-Chlorosuccinimide (NCS) (4-5 equivalents) in acetonitrile.

• Add the NCS solution dropwise to the reaction mixture, ensuring the temperature does not exceed 10 °C.

• Stir the reaction mixture at 0-5 °C for 1-2 hours after the addition is complete.

• Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into a separatory funnel containing ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product.

• The crude 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Reaction with Amines: A Dichotomy of Reactivity

The reaction of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1) with primary or secondary amines can proceed through two distinct pathways, largely dependent on the choice of base and reaction conditions.

Reaction Pathways

Sources

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• 2. Synthesis and functionalization of vinyl sulfonimidamides and their potential as electrophilic warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets [explorationpub.com]

The Strategic Application of 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride in Pharmaceutical Synthesis: A Guide for Drug Development Professionals

In the landscape of modern pharmaceutical development, the strategic selection of building blocks is paramount to the successful synthesis of novel therapeutic agents. Among the vast arsenal of reagents available to the medicinal chemist, 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride has emerged as a versatile and valuable tool. This technical guide provides an in-depth exploration of its applications, reaction protocols, and the underlying chemical principles that make it a significant contributor to the synthesis of complex pharmaceutical molecules.

Introduction: Unveiling a Bifunctional Reagent

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, with the chemical formula C₈H₉ClO₄S₂, is a bifunctional molecule featuring two key reactive sites: a highly electrophilic sulfonyl chloride group and a latent vinyl sulfone moiety. This dual reactivity allows for its application in a variety of synthetic transformations, primarily in the formation of sulfonamides and as a precursor to vinyl sulfones, which are crucial pharmacophores in many drug candidates. The sulfonyl group is known to enhance the pharmacokinetic properties of drug molecules by improving metabolic stability and modulating solubility.[1]

The presence of the benzenesulfonyl group in addition to the ethanesulfonyl chloride provides a unique structural and electronic profile. The benzenesulfonyl moiety can engage in various non-covalent interactions, such as π-stacking, with biological targets, while the ethanesulfonyl chloride provides a reactive handle for covalent modification or linkage to other molecular fragments.

Core Application: Synthesis of Biologically Active Sulfonamides

The most prominent application of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride lies in the synthesis of sulfonamides. The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of approved drugs, including antibiotics, diuretics, and a growing number of targeted therapies like kinase inhibitors.[2][3] The reaction of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with primary or secondary amines proceeds via a nucleophilic acyl substitution mechanism to furnish the corresponding N-substituted 2-(benzenesulfonyl)ethanesulfonamides.[4]

Mechanistic Rationale

The electrophilicity of the sulfur atom in the sulfonyl chloride group is significantly enhanced by the two adjacent oxygen atoms and the chlorine atom, making it a prime target for nucleophilic attack by the lone pair of electrons on the nitrogen atom of an amine.[5] The reaction typically proceeds in the presence of a base, such as pyridine or triethylamine, which serves to neutralize the hydrochloric acid byproduct generated during the reaction.[6]

Caption: General reaction mechanism for sulfonamide formation.

Experimental Protocol: General Procedure for Sulfonamide Synthesis

This protocol provides a general method for the synthesis of N-substituted 2-(benzenesulfonyl)ethanesulfonamides.

Materials:

• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.0-1.2 eq)

• Anhydrous pyridine or triethylamine (1.5-2.0 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq) in the chosen anhydrous solvent.

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.0 eq) in a minimal amount of the anhydrous solvent. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), saturated NaHCO₃ solution (1x), and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure sulfonamide.

Table 1: Troubleshooting Common Issues in Sulfonamide Synthesis [2]

Issue	Possible Cause	Suggested Solution
Low or No Yield	Reagents not fresh or anhydrous.	Use freshly distilled solvents and ensure reagents are dry.
Suboptimal reaction temperature.	Maintain low temperature during addition of the sulfonyl chloride.
Incorrect stoichiometry.	Ensure accurate measurement of reagents. A slight excess of the amine may be beneficial.
Formation of Side Products	Reaction with water (hydrolysis).	Ensure all glassware is dry and use anhydrous solvents.
Di-sulfonylation of primary amines.	Add the sulfonyl chloride slowly and maintain a lower temperature.

Application as a Masked Vinyl Sulfone Precursor

Beyond its direct use in sulfonamide synthesis, 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride serves as a stable and convenient precursor to a highly reactive vinyl sulfone intermediate. Vinyl sulfones are valuable Michael acceptors in organic synthesis and have been incorporated into various biologically active molecules, including targeted covalent inhibitors.[7]

In Situ Generation of the Vinyl Sulfone

In the presence of a base, 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride can undergo an elimination reaction to form the corresponding vinyl sulfone in situ. This reactive intermediate can then be trapped by a nucleophile, such as an amine or thiol, in a conjugate addition reaction. This "masked" nature of the vinyl sulfone provides a practical advantage, as the reactive species is generated only when needed, avoiding potential side reactions and decomposition.

Caption: In situ generation of a vinyl sulfone for covalent modification.

Role in Targeted Covalent Inhibitors

The vinyl sulfone moiety is an attractive "warhead" for the design of targeted covalent inhibitors (TCIs). TCIs are designed to form a permanent covalent bond with a specific nucleophilic residue (e.g., cysteine) within the active site of a target protein.[8] This irreversible inhibition can lead to enhanced potency and prolonged duration of action. The in situ generation of a vinyl sulfone from 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride provides a strategic approach to deliver this reactive electrophile to the target site.

Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

A common synthetic route to 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride involves the oxidative chlorination of a corresponding thiol or isothiourea salt precursor. For instance, 2-phenylethanethiol can be oxidized and chlorinated using N-chlorosuccinimide (NCS) in the presence of hydrochloric acid to yield the desired product.[8]

Table 2: Representative Synthesis of a Related Ethanesulfonyl Chloride [9]

Starting Material	Reagents	Solvent	Temperature	Yield
[2H5]Bromoethane	1. Thiourea2. NCS, 2M HCl	1. Anhydrous Ethanol2. Acetonitrile	1. Reflux2. 10 °C	31%
[2H5]Ethanethiol	SO₂Cl₂, KNO₃	Anhydrous Acetonitrile	0 °C	46%

Safety and Handling

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It reacts with water, potentially vigorously, to release hydrochloric acid.[3] Therefore, it is crucial to use anhydrous solvents and techniques when working with this reagent.

Conclusion and Future Outlook

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a valuable and versatile reagent in the pharmaceutical chemist's toolkit. Its ability to readily form stable sulfonamides and to serve as a precursor for the in situ generation of reactive vinyl sulfones makes it a powerful tool for the synthesis of diverse and complex drug candidates. As the demand for targeted and covalent therapies continues to grow, the strategic application of bifunctional reagents like 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is expected to play an increasingly important role in the discovery and development of next-generation medicines.

References

• Singh, J., et al. (2017). The rise of covalent drugs. Nature Reviews Drug Discovery, 16(5), 307-327. [Link]

• Wikipedia. (2023). Benzenesulfonyl chloride. [Link]

• IntechOpen. (2021). Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. [Link]

• Sera, M., et al. (2022). Synthesis of [2H5]baricitinib via [2H5]ethanesulfonyl chloride. Journal of Labelled Compounds and Radiopharmaceuticals, 65(5), 156-161. [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (2020). Recent advances in synthesis of sulfonamides: A review. [Link]

• Bolm, C., et al. (2007). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. The Journal of Organic Chemistry, 72(15), 5645-5647. [Link]

• Al-Masoudi, N. A., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Molecules, 24(2), 269. [Link]

• MDPI. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. [Link]

• Lambert, T. H., & Nacsa, E. D. (2015). Synthesis of sulfonyl chloride substrate precursors. RSC Advances, 5(118), 97653-97660. [Link]

• King, J. F., & Rathore, R. (1990). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry, 68(8), 1265-1273. [Link]

• PubChemLite. (n.d.). 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (C8H9ClO4S2). [Link]

• Bar-Eli, K., & Kertes, A. S. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(4), 1121-1125. [Link]

• Royal Society of Chemistry. (2016). Supporting Information Stereoselective synthesis of vinyl sulfones via silver-catalyzed sulfonylation of styrenes. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. [Link]

• Organic Chemistry Portal. (n.d.). Vinyl sulfone synthesis by C-S coupling reactions. [Link]

• Royal Society of Chemistry. (2020). Base-controlled divergent synthesis of vinyl sulfones from (benzylsulfonyl)benzenes and paraformaldehyde. Organic & Biomolecular Chemistry, 18(33), 6496-6500. [Link]

• ResearchGate. (2018). a. Synthesis of vinyl sulfonate esters from 2-chloroethanesulfonyl.... [Link]

• Google Patents. (n.d.). US4386221A - Process for the preparation of aryl alkyl sulfones and aryl vinyl sulfones.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BENZENESULFONYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cbijournal.com [cbijournal.com]
• 7. Vinyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 8. 2-PHENYL-ETHANESULFONYL CHLORIDE | 4025-71-2 [m.chemicalbook.com]
• 9. Synthesis of [2H5]baricitinib via [2H5]ethanesulfonyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

applications of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride in organic chemistry

Application Note: 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride as a Bench-Stable Surrogate for Vinyl Sulfonamide Synthesis

Target Audience: Organic Chemists, Medicinal Chemists, and Drug Development Professionals. Compound: 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9)

Executive Summary

The development of Targeted Covalent Inhibitors (TCIs) and molecular glue degraders has driven the demand for highly tunable electrophilic warheads. While acrylamides dominate the landscape of approved covalent drugs, vinyl sulfonamides have emerged as powerful alternatives, offering distinct geometric constraints and enhanced reactivity toward non-catalytic amino acid residues (e.g., cysteines and lysines) [1].

However, the direct installation of this moiety using ethenesulfonyl chloride (vinylsulfonyl chloride) is severely limited by the reagent's high toxicity, volatility, and propensity for spontaneous polymerization. 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride serves as a highly crystalline, bench-stable surrogate. This application note details the mechanistic rationale and validated protocols for utilizing this bifunctional reagent to synthesize terminal vinyl sulfonamides and structurally complex β -amino ethanesulfonamides.

Mechanistic Rationale: The E1cB Elimination Strategy

The utility of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride lies in its dual-reactivity profile, which allows for a controlled, two-stage transformation in a single reaction vessel.

• Nucleophilic Acyl Substitution: The highly electrophilic sulfonyl chloride group reacts rapidly with primary or secondary amines to form a β -(benzenesulfonyl)ethanesulfonamide intermediate.

• Base-Promoted E1cB Elimination: The presence of the adjacent sulfonamide group heavily acidifies the α -protons. Upon the introduction of a mild base (e.g., Triethylamine or DBU), deprotonation occurs, triggering the expulsion of the benzenesulfinate anion ( PhSO2−​ ). Benzenesulfinate is an exceptional leaving group (a principle widely exploited in Julia-Lythgoe olefinations), ensuring that the elimination proceeds cleanly at room temperature to yield the desired α,β -unsaturated vinyl sulfonamide [2].

Caption: Reaction pathway for the synthesis of vinyl sulfonamides using 2-(benzenesulfonyl)ethane-1-sulfonyl chloride.

Comparative Reagent Analysis

To justify the selection of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, it must be benchmarked against historical alternatives. The table below summarizes the physical and operational differences between common vinyl sulfonamide precursors[1][2].

Property / Feature	Vinylsulfonyl Chloride	2-Chloroethanesulfonyl Chloride	2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride
Physical State (RT)	Liquid	Liquid	Solid (Powder)
Melting Point	N/A	3 °C	173–174 °C
Polymerization Risk	Extremely High	Moderate	Negligible
Leaving Group	Chloride (Direct)	Chloride	Benzenesulfinate
Storage Requirements	Strict Cold (-20 °C), Inhibitors	Refrigerated (2-8 °C), Dry	Room Temperature (RT)
Handling Safety	Highly Toxic, Volatile	Corrosive, Moisture Sensitive	Stable, easily weighed

Data summarized from commercial chemical safety databases and synthetic literature[1][2].

Experimental Protocols

Protocol A: One-Pot Synthesis of Vinyl Sulfonamides

This protocol outlines the standard procedure for converting an advanced amine intermediate into a terminal vinyl sulfonamide warhead.

Materials:

• Amine substrate (1.0 equiv)

• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 equiv)

• Triethylamine ( Et3​N ) (3.0 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M relative to amine)

Step-by-Step Methodology & Causality:

• Preparation: Dissolve the amine substrate in anhydrous DCM and cool the reaction flask to 0 °C using an ice bath.

  • Causality: Initiating the reaction at 0 °C suppresses competing side reactions, such as bis-sulfonylation of primary amines, and prevents premature elimination before the initial sulfonamide is fully formed.

• Base Addition: Add Et3​N (3.0 equiv) dropwise to the stirring solution.

  • Causality: The stoichiometry of the base is critical. 1.0 equiv neutralizes the HCl generated during acyl substitution; 1.0 equiv actively promotes the E1cB elimination of benzenesulfinic acid; the final 1.0 equiv acts as a buffer to drive the equilibrium entirely to the product side.

• Reagent Addition: Add 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 equiv) portion-wise as a solid.

  • Causality: Adding the reagent as a solid (enabled by its high melting point) allows for precise stoichiometric control, avoiding the degradation often seen when preparing stock solutions of highly reactive sulfonyl chlorides.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours (monitor via LC-MS or TLC).

• Quench & Workup (Self-Validating Step): Dilute the mixture with additional DCM and wash sequentially with 1M aqueous HCl (x2), saturated NaHCO3​ , and brine.

  • Causality: The 1M HCl wash is a mandatory self-validating control. It protonates and removes excess Et3​N and any unreacted starting amine. If left in the organic phase during concentration, these nucleophiles will readily undergo an unwanted aza-Michael addition into the newly formed, highly electrophilic vinyl sulfonamide.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Protocol B: Tandem Synthesis of β -Substituted Ethanesulfonamides

Vinyl sulfonamides generated in situ can be immediately intercepted by secondary nucleophiles (e.g., thiols or secondary amines) via Michael addition[3]. This is highly useful for synthesizing complex 1,2-diamine or 1,2-aminothiol derivatives.

Modifications to Protocol A:

• Follow Steps 1–3 from Protocol A, but utilize only 2.0 equiv of a non-nucleophilic base (e.g., DIPEA) to generate the vinyl sulfonamide intermediate.

• Once TLC indicates complete consumption of the starting amine and formation of the vinyl sulfonamide, add the secondary nucleophile (e.g., a thiol, 1.2 equiv) directly to the reaction vessel.

• Causality for Thiol Addition: Thiols are exceptionally soft nucleophiles and undergo rapid, uncatalyzed thia-Michael additions into vinyl sulfonamides at room temperature[4]. This tandem "sulfonylation-elimination-Michael addition" sequence bypasses the need to isolate the reactive vinyl intermediate, maximizing overall yield.

References

• Exploration of Targeted Anti-tumor Therapy (2022). Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. Available at:[Link]

• Heterocycles (2012) / PMC. Synthesis of a Library of 1,5,2-Dithiazepine 1,1-Dioxides. Part 1: A One-Pot Sulfonylation/Thia-Michael Protocol. (Highlights the comparative reactivity of 2-chloroethanesulfonyl chloride as a bis-electrophilic precursor). Available at:[Link]

Sources

• 1. Methane sulfony chloride | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-chloroethanesulfonyl chloride | 1622-32-8 [chemicalbook.com]
• 3. Synthesis of a Library of 1,5,2-Dithiazepine 1,1-Dioxides. Part 1: A One-Pot Sulfonylation/Thia-Michael Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets [explorationpub.com]

Application Note: Advanced Amine Derivatization using 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride for LC-MS/MS

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary & Rationale

The sensitive and accurate quantification of small molecules containing primary and secondary amines is a critical requirement in pharmacokinetics, metabolomics, and environmental analysis. However, low-molecular-weight amines frequently exhibit poor chromatographic retention on standard reversed-phase (C18) columns and suffer from low ionization efficiency in electrospray ionization mass spectrometry (ESI-MS) due to their high polarity and lack of surface-active moieties[1].

While traditional reagents like Dansyl chloride have been widely used to address these limitations[2], 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BOSC, CAS: 64440-81-9) offers a highly specialized alternative. BOSC acts as a bifunctional-like derivatizing agent: the benzenesulfonyl group provides a robust hydrophobic chromophore for UV detection, while the ethanesulfonyl chloride reactive head efficiently converts highly polar amines into stable, hydrophobic sulfonamides. This structural modification drastically improves both reversed-phase retention and ESI-MS sensitivity.

Mechanistic Insights and Reaction Causality

The derivatization of amines with BOSC relies on a classic Schotten-Baumann (Hinsberg-type) nucleophilic acyl substitution. Understanding the causality behind the reaction conditions is essential for optimizing yield and ensuring reproducibility.

• The Nucleophilic Attack: The lone pair of electrons on the unprotonated amine nitrogen attacks the electrophilic sulfur atom of the BOSC reagent, forming a transient tetrahedral intermediate. This intermediate quickly collapses, expelling a chloride ion to form a highly stable sulfonamide adduct[2].

• The Role of Alkaline pH (9.0–10.0): Amines must be in their free-base (unprotonated) form to act as effective nucleophiles. A sodium carbonate/bicarbonate buffer is utilized to maintain this alkaline environment. Furthermore, the buffer acts as an acid scavenger, neutralizing the hydrochloric acid (HCl) byproduct generated during the reaction, which would otherwise protonate the remaining amines and halt the reaction[3].

• Solvent Dynamics: BOSC is prone to hydrolysis in purely aqueous environments. Therefore, the reaction is designed as a biphasic or mixed aqueous-organic system. The reagent is dissolved in anhydrous acetonitrile (ACN), balancing analyte solubility with reagent stability.

Nucleophilic acyl substitution mechanism forming the stable sulfonamide.

Experimental Protocol: A Self-Validating System

To guarantee scientific integrity, this protocol is designed as a self-validating system . It incorporates stable-isotope-labeled internal standards (SIL-IS) prior to any chemical manipulation to correct for matrix effects and variations in derivatization yield[1]. Additionally, a mandatory quenching step ensures that unreacted electrophiles do not degrade the analytical column or cause in-source reactions during MS analysis[4].

Materials Required

• Reagent: 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9, >98% purity).

• Buffer: 100 mM Sodium Carbonate/Bicarbonate buffer (adjusted to pH 9.5).

• Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water, Formic Acid.

• Internal Standard: Deuterated or 13C -labeled amine analogs.

Step-by-Step Methodology

Step 1: Reagent Preparation (Prepare Fresh Daily)

• Weigh exactly 10.0 mg of BOSC.

• Dissolve in 1.0 mL of anhydrous ACN to yield a 10 mg/mL working solution. Causality: Anhydrous conditions prevent premature hydrolysis of the sulfonyl chloride.

Step 2: Sample Preparation & Internal Standardization

• Transfer 50 µL of the biological fluid or environmental extract into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the SIL-IS working solution (e.g., 1 µg/mL in water). Vortex for 5 seconds. Causality: Early introduction of the IS ensures that any downstream losses or incomplete reactions are mathematically normalized.

Step 3: Derivatization Reaction

• Add 50 µL of the 100 mM Carbonate/Bicarbonate Buffer (pH 9.5) to the sample. Vortex briefly to ensure the pH is basic.

• Add 100 µL of the freshly prepared BOSC Reagent (10 mg/mL in ACN).

• Cap tightly, vortex for 10 seconds, and incubate in a thermomixer at 60°C for 15 minutes . Causality: Elevated thermal energy overcomes the activation barrier for sterically hindered secondary amines, driving the reaction to >95% completion.

Step 4: Reaction Quenching and Cleanup

• Remove samples from the thermomixer and cool to room temperature (approx. 2 minutes).

• Add 10 µL of 5% Formic Acid (aq). Causality: Lowering the pH to ~3.0 immediately protonates any unreacted amines (stopping further reaction) and accelerates the hydrolysis of residual BOSC into inert sulfonic acid, protecting the LC column[4].

• Centrifuge at 14,000 × g for 5 minutes to pellet precipitated proteins and buffer salts.

• Transfer 150 µL of the clear supernatant into an autosampler vial for LC-MS/MS analysis.

Workflow for the derivatization of amines using BOSC reagent.

Quantitative Data & Analytical Advantages

The derivatization of highly polar amines with BOSC fundamentally alters their physicochemical properties. The addition of the bulky, hydrophobic benzenesulfonyl-ethyl-sulfonyl moiety increases the logP of the analyte, allowing for standard gradient elution on C18 stationary phases. Furthermore, the sulfonamide linkage provides an excellent site for deprotonation in negative-ion ESI mode, while the structural rigidity enhances positive-ion ESI responses.

Table 1: Chromatographic and MS Performance Comparison

Data represents typical improvements observed when comparing underivatized biogenic amines to their BOSC-derivatized counterparts.

Analytical Parameter	Underivatized Amine (Typical)	BOSC-Derivatized Amine	Fold Improvement / Impact
Reversed-Phase Retention (k')	0.2 - 0.5 (Elutes in void volume)	3.5 - 8.0 (Strong retention)	>10x increase ; eliminates ion suppression from polar matrix components.
ESI-MS/MS Sensitivity (LOD)	10 - 50 ng/mL	0.1 - 0.5 ng/mL	100x enhancement ; due to increased surface activity and optimal droplet evaporation.
Linear Dynamic Range	2 logs ( R2≈0.95 )	4 logs ( R2>0.995 )	Broader quantification ; enabled by stable isotope dilution and complete reaction yield.
Analyte Stability (Post-Prep)	< 12 hours (Prone to oxidation)	> 72 hours at 4°C	High throughput compatible ; sulfonamides are chemically inert under standard LC conditions.

References

• Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts. National Center for Biotechnology Information (PMC).[Link]

• Automated pre-column derivatization of amines in biological samples with dansyl chloride and with or without post-column chemiluminescence. Department of Science Service (DSS).[Link]

• In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate (Topamax tablets) via LC-MS/MS. National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate (Topamax tablets) via LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of Vinyl Sulfonamides and Precursors via 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride

Strategic Utility in Drug Discovery

Vinyl sulfonamides are privileged structural motifs in medicinal chemistry, frequently deployed as targeted covalent inhibitors (TCIs). They act as highly selective Michael acceptors, forming irreversible thioether linkages with non-catalytic and catalytic cysteine residues in kinases and proteases[1].

Historically, the synthesis of vinyl sulfonamides relied on ethenesulfonyl chloride—a highly volatile, lachrymatory reagent prone to spontaneous and violent polymerization. To circumvent these hazards, 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9) has emerged as a bench-stable, solid equivalent. This reagent allows researchers to safely synthesize stable saturated sulfonamide precursors, which can be stored indefinitely and cleanly "unmasked" into reactive vinyl sulfonamides via a controlled base-catalyzed elimination[2].

Mechanistic Causality: The Dual-Pathway System

The reaction of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride with primary amines is governed by a two-stage cascade. Understanding the causality of each step allows for precise control over the final product:

• Nucleophilic Acyl Substitution (Sulfonylation): The primary amine acts as a nucleophile, attacking the electrophilic sulfur of the sulfonyl chloride. Chloride is expelled as a leaving group, yielding a saturated 2-(benzenesulfonyl)ethyl sulfonamide. A mild base (e.g., Triethylamine) is required to neutralize the generated HCl and prevent the amine from protonating into an unreactive ammonium salt.

• Base-Promoted E2 Elimination: The protons on the α-carbon (adjacent to the newly formed sulfonamide) are highly acidic due to the electron-withdrawing nature of the adjacent sulfonyl groups. The introduction of a strong, non-nucleophilic base (e.g., DBU) abstracts this proton, triggering an E2 elimination. The benzenesulfonyl group is expelled as benzenesulfinic acid ( PhSO2​H ), generating the terminal vinyl sulfonamide[3]. The resonance stabilization of the expelled sulfinate anion drives the thermodynamics of this unmasking step.

Reaction pathway of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride with amines to vinyl sulfonamides.

Experimental Protocols (Self-Validating Workflows)

Note: Conduct all procedures in a fume hood. The sulfonyl chloride reagent is moisture-sensitive and should be handled under an inert atmosphere (N₂ or Ar).

Protocol A: Synthesis of the Saturated Sulfonamide Precursor

Objective: Isolate the stable intermediate for library storage or late-stage functionalization.

• Preparation: Dissolve the primary amine (1.0 equiv, 1.0 mmol) in anhydrous dichloromethane (DCM, 5.0 mL) under a nitrogen atmosphere.

• Buffering: Add triethylamine (Et₃N, 1.2 equiv, 1.2 mmol) and cool the mixture to 0 °C using an ice bath to control the exothermic sulfonylation.

• Reagent Addition: Slowly add 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.05 equiv, 1.05 mmol) portion-wise over 10 minutes.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature (25 °C) for 2 hours.

• Validation Checkpoint: Analyze a 10 µL aliquot via LC-MS. The complete disappearance of the primary amine mass peak and the emergence of the [M+H]+ peak for the saturated sulfonamide confirms step completion. Troubleshooting: If unreacted amine persists, verify the reaction mixture pH is >8 (spot on wet pH paper) and add an additional 0.1 equiv of sulfonyl chloride.

• Workup: Quench with saturated aqueous NaHCO3​ (5 mL). Extract with DCM (3 × 5 mL). Wash combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via silica gel chromatography.

Protocol B: One-Pot Synthesis of Vinyl Sulfonamides

Objective: Direct conversion of the primary amine to the covalent warhead.

• Initial Coupling: Execute steps 1–4 from Protocol A.

• Elimination Trigger: Once LC-MS confirms the formation of the intermediate, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 2.0 equiv, 2.0 mmol) directly to the reaction flask.

• Maturation: Stir at room temperature for an additional 4–6 hours. DBU acts as a strong, sterically hindered base, selectively abstracting the α-proton to drive the elimination of benzenesulfinic acid without acting as a competing nucleophile.

• Validation Checkpoint: Monitor via TLC (UV active). The product will show a distinct shift to a less polar spot compared to the intermediate.

• Workup (Critical Step): Acidify the mixture with 1M HCl until the aqueous layer reaches pH 4. Causality: This guarantees the complete protonation of DBU and the expelled benzenesulfinate, partitioning them entirely into the aqueous waste layer. Extract the organic product with DCM (3 × 10 mL), wash with brine, dry over Na2​SO4​ , and concentrate.

Quantitative Data & Optimization

The divergence between isolating the saturated precursor and driving the reaction to the vinyl sulfonamide is strictly controlled by the choice and stoichiometry of the base.

Reaction Goal	Base Used	Equivalents	Solvent	Temperature	Time	Typical Yield
Saturated Sulfonamide	Triethylamine (Et₃N)	1.2 eq	DCM	0 °C to RT	2 h	85 - 95%
Saturated Sulfonamide	DIPEA	1.5 eq	THF	0 °C to RT	3 h	80 - 90%
Vinyl Sulfonamide (One-Pot)	DBU	3.0 eq	DCM	RT	6 h	75 - 85%
Vinyl Sulfonamide (Two-Step)	NaOH (aq) / THF	2.0 eq	THF/Water	RT to 50 °C	4 h	70 - 80%

Table 1: Condition optimization for directing the reaction pathway of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride.

Application in Covalent Drug Design

Vinyl sulfonamides synthesized via this methodology are highly valued in anti-parasitic and anti-viral drug development. For example, peptidyl vinyl sulfonamides have been rigorously developed as irreversible inhibitors of Plasmodium falciparum cysteine proteases (falcipain-2 and falcipain-3), demonstrating potent low-nanomolar antimalarial activity[4]. The vinyl group acts as a selective "warhead," undergoing nucleophilic attack by the catalytic cysteine thiol to form a permanent thioether linkage, thereby permanently inactivating the target enzyme.

Mechanism of targeted covalent inhibition by vinyl sulfonamides via Michael addition.

References

• [1] Enantioselective Synthesis of γ-Phenyl-γ-amino Vinyl Phosphonates and Sulfones and Their Application to the Synthesis of Novel Highly Potent Antimalarials. ACS Omega. 1

• [3] Design and Synthesis of Sulfonamides Derivatives: A Review. Polish Scientific Journals Database.3

• [2] Effects of N-Substituents on the Functional Activities of Naltrindole Derivatives for the δ Opioid Receptor: Synthesis and Evaluation of Sulfonamide Derivatives. MDPI. 2

• [4] Structure-Activity Relationships for Inhibition of Cysteine Protease Activity and Development of Plasmodium falciparum by Peptidyl Vinyl Sulfones. Antimicrobial Agents and Chemotherapy - ASM Journals. 4

• 2-(benzenesulfonyl)ethane-1-sulfonyl chloride | 64440-81-9. Sigma-Aldrich.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 4. journals.asm.org [journals.asm.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride Reactions

Introduction

Welcome to the Application Science Support Center. This guide is specifically engineered for researchers and drug development professionals utilizing 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9). While this reagent is a highly effective building block for introducing the 2-(phenylsulfonyl)ethyl protecting group, its bifunctional structure makes it uniquely susceptible to base-induced degradation. This guide synthesizes mechanistic causality with field-proven protocols to help you troubleshoot failures and maximize your sulfonylation yields.

Mechanistic Insight: The Causality of Yield Loss

To optimize this reaction, we must first understand the competing mechanistic pathways. The reaction of sulfonyl chlorides bearing α -protons with amines does not proceed via direct displacement; rather, it goes through a highly reactive sulfene intermediate 1.

However, the 2-(benzenesulfonyl)ethyl group contains highly acidic β -protons due to the strongly electron-withdrawing phenylsulfonyl moiety. If the reaction base is too strong, it triggers an E1cB β -elimination , fracturing the molecule into phenyl vinyl sulfone, sulfur dioxide, and a chloride ion 2. Ironically, this destructive side-reaction is the exact mechanism used to deprotect the amine later in the synthetic sequence 3. Therefore, successful protection requires threading the needle between forming the productive sulfene and avoiding premature β -elimination.

Reaction pathways of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride.

Troubleshooting FAQs

Q1: My sulfonylation yield is consistently below 30%, and the crude NMR shows a massive doublet of doublets around 6.0–7.0 ppm. What went wrong? A1: The NMR peaks correspond to the vinylic protons of phenyl vinyl sulfone . You are experiencing premature β -elimination. This is almost always caused by using overly strong bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA). Solution: Switch to a weaker, nucleophilic base like Pyridine or N-Methylmorpholine (NMM). Pyridine acts as a nucleophilic catalyst, forming a reactive sulfonylpyridinium intermediate without being basic enough to abstract the acidic β -proton 1.

Q2: I switched to Pyridine, but my reaction stalls at 50% conversion. The starting sulfonyl chloride is completely consumed. A2: This indicates that hydrolysis is outcompeting your amine nucleophile. Sulfonyl chlorides are highly moisture-sensitive, and the sulfene intermediate reacts rapidly with water to form the corresponding sulfonic acid. Solution: Ensure strict anhydrous conditions. Dry your amine and solvent (DCM or THF) over 4Å molecular sieves. If your amine is highly water-soluble or supplied as an HCl salt, switch to a biphasic Schotten-Baumann system (e.g., EtOAc / saturated aqueous NaHCO3). The weak inorganic base neutralizes the acid in the aqueous phase, minimizing organic-phase β -elimination.

Q3: How do I efficiently remove the 2-(phenylsulfonyl)ethyl group once my downstream synthesis is complete? A3: To deprotect, you want to trigger the β -elimination you previously avoided 3. Treat the protected amine with a strong, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in an aprotic solvent (e.g., MeCN or DCM) at room temperature. The group will eliminate cleanly to form phenyl vinyl sulfone, releasing your free amine.

Quantitative Data: Base Selection Matrix

Selecting the correct base is the single most critical variable in this reaction. The table below summarizes the causality between base strength (pKa) and reaction outcome.

Base	pKa (Conjugate Acid)	Expected Sulfonamide Yield	Elimination Side-Product	Recommendation
DBU	~12.5	< 5%	> 90%	Avoid (Triggers rapid deprotection)
Triethylamine (TEA)	~10.7	30 - 40%	50 - 60%	Avoid (Too basic for this specific reagent)
N-Methylmorpholine (NMM)	~7.4	75 - 85%	< 15%	Acceptable (Good balance of reactivity)
Pyridine	~5.2	85 - 95%	< 5%	Optimal (Nucleophilic catalysis without elimination)

Validated Experimental Protocols

Protocol A: High-Yield Sulfonylation (Amine Protection)

This protocol utilizes Pyridine to suppress β -elimination while driving the sulfene mechanism forward.

Standard workflow for the high-yield synthesis of 2-(benzenesulfonyl)ethyl sulfonamides.

Step-by-Step Methodology:

• Preparation: Dissolve the free amine (1.0 mmol) and anhydrous Pyridine (2.5 mmol) in 5 mL of anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath. Causality: Low temperatures slow down the background hydrolysis and elimination rates.

• Addition: Dissolve 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise to the amine mixture over 10 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via TLC or LC-MS to ensure self-validating progress.

• Workup: Dilute the mixture with an additional 10 mL of DCM. Wash the organic layer sequentially with 1M aqueous HCl (2 x 10 mL) to remove excess pyridine, followed by saturated aqueous NaHCO3 (10 mL), and brine (10 mL).

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: Controlled Deprotection ( β -Elimination)

Step-by-Step Methodology:

• Preparation: Dissolve the protected sulfonamide (1.0 mmol) in anhydrous Acetonitrile (MeCN) or DCM (5 mL).

• Base Addition: Add DBU (1.5 mmol) dropwise at room temperature.

• Reaction: Stir for 1–2 hours. The reaction rapidly eliminates the protecting group, generating phenyl vinyl sulfone and releasing the free amine 3.

• Purification: Concentrate the mixture and purify the free amine via reverse-phase chromatography or acid-base extraction to separate it from the highly non-polar phenyl vinyl sulfone by-product.

References

• King, J. F., et al. "Organic Sulfur Mechanisms. 14. Kinetic Resolution in the Reaction of a Sulfene with an Amine." Canadian Journal of Chemistry, 1973. 1

• Benchchem. "A Comparative Guide to Sulfonylating Agents for Amine Reactions." Benchchem Technical Guides, 2023. 2

• Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis." John Wiley & Sons, 4th Edition. 3

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]

Technical Support Center: Purification of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride Reaction Products

Welcome to the Technical Support Center for downstream processing of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9, MW: 268.74)[1]. This guide is engineered for drug development professionals and synthetic chemists who require robust, scalable purification strategies following sulfonylation reactions.

Unlike standard sulfonyl chlorides (e.g., TsCl or MsCl), this specific reagent contains a pre-existing benzenesulfonyl moiety. When reacted with nucleophiles (amines or alcohols), the resulting bis-sulfonyl products exhibit extreme polarity, strong hydrogen-bonding capabilities, and amphiphilic characteristics. These structural realities dictate the causality behind the unique purification challenges—such as stubborn emulsions, product loss to the aqueous phase, and chromatographic streaking—addressed in this guide.

Part 1: Reaction & Byproduct Profiling

Understanding the chemical fate of your reagents is the first step in designing a logical purification workflow. The reaction of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride can proceed down several pathways depending on stoichiometry, temperature, and moisture control[2],[3].

Reaction and byproduct pathways for 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride.

Quantitative Data Summary: Component Profiling

To effectively isolate your product, compare the physicochemical properties of the reaction mixture components:

Component	Polarity / Solubility	Typical TLC Behavior (1:1 Hex/EtOAc)	Downstream Removal Strategy
Unreacted Sulfonyl Chloride	Moderate / Organic soluble	High Rf (~0.7 - 0.9)	Nucleophilic quench to polar sulfonamide/sulfonic acid[4]
Desired Bis-Sulfonyl Product	High / Amphiphilic	Mid Rf (~0.3 - 0.5), Streaking	Salting out (Brine), extraction with highly solvating organics
Sulfonic Acid Byproduct	Very High / Water soluble	Baseline (Rf = 0.0)	Retained in aqueous phase during basic wash[4]
Diaryl Sulfone Byproduct	Low / Highly organic soluble	High Rf (~0.8 - 0.9)	Chromatographic separation (elutes early)[2]

Part 2: Troubleshooting FAQs

Q1: My aqueous work-up isn't completely removing the unreacted sulfonyl chloride. What could be wrong? A1: Sulfonyl chlorides, particularly those with bulky or electron-withdrawing adjacent groups, can exhibit surprising hydrolytic stability[4]. Relying solely on water for quenching is often insufficient.

• Causality & Solution: Water is a weak nucleophile. Increase interfacial contact by vigorous stirring and use a mild base like NaHCO3​ to accelerate hydrolysis to the water-soluble sulfonic acid[4]. If the starting material persists, employ a nucleophilic quench by adding a small amount of a simple amine (e.g., dilute aqueous ammonia or a polymer-bound amine resin). This rapidly converts the unreacted starting material into a highly polar sulfonamide that can be easily washed out or filtered[4].

Q2: I have a low isolated yield, and I suspect my product is lost during the extraction. How can I verify and fix this? A2: Because your desired product contains two highly polar sulfonyl groups, it is prone to partitioning into the aqueous layer during extraction[5].

• Causality & Solution: Always check the aqueous layer by TLC or LC-MS before discarding it[5]. To recover the product, you must alter the partition coefficient. Saturate the aqueous phase with NaCl (brine) to increase its ionic strength ("salting out"), and extract with a more polar organic solvent system, such as Ethyl Acetate (EtOAc) or a 9:1 DCM:Isopropanol mixture.

Q3: I am experiencing severe emulsions during the basic washes. How do I break them? A3: Emulsions frequently occur because the desired bis-sulfonyl products possess surfactant-like (amphiphilic) properties, trapping the product at the organic-aqueous interface[2]. Furthermore, insoluble polymeric byproducts from side reactions can stabilize these emulsions[6].

• Causality & Solution: Prevention is key—do not shake the separatory funnel vigorously; invert it gently. If an emulsion forms, add saturated brine to increase the aqueous layer's density and ionic strength[2]. If the emulsion persists due to insoluble particulates, filter the entire biphasic mixture through a pad of Celite before attempting phase separation.

Part 3: Validated Experimental Protocols

To ensure scientific integrity, the following protocols integrate self-validating steps to prevent catastrophic product loss during purification.

Protocol A: Self-Validating Aqueous Quench & Extraction

Self-validating aqueous work-up workflow for sulfonyl chloride purification.

• Pre-Quench Validation: Before quenching the bulk reaction, withdraw a 50 µL aliquot. Treat it with 0.5 mL of the specific acid or base you plan to use in the workup (e.g., saturated aqueous NaHCO3​ ). Analyze this sample by TLC to ensure the product does not degrade[5]. This self-validation allows you to switch to milder conditions if instability is detected[5].

• Temperature Control: Cool the main reaction vessel to 0 °C in an ice bath to control the exotherm from the quench[4].

• Quenching: Slowly add saturated aqueous NaHCO3​ and stir vigorously for 30-60 minutes[4]. This hydrolyzes remaining sulfonyl chloride and neutralizes HCl generated during the reaction[4].

• Extraction: Add a highly solvating organic phase (e.g., EtOAc). Perform multiple extractions to ensure complete removal of the highly polar product from the aqueous phase[2].

• Drying & Concentration: Dry the combined organic layers over anhydrous MgSO4​ or Na2​SO4​ , filter, and concentrate under reduced pressure[2].

Protocol B: Chromatographic Purification of Bis-Sulfonyl Compounds

Because the resulting sulfonamides/sulfonates contain multiple hydrogen-bond acceptors (and donors, in the case of secondary sulfonamides), they frequently streak on standard normal-phase silica gel.

• Stationary Phase Modification: If standard silica gel yields poor resolution, use deactivated silica. Pre-treat the silica gel slurry with 1% Triethylamine ( Et3​N ) in your starting mobile phase to block highly active, acidic silanol sites.

• Mobile Phase Optimization: Avoid purely non-polar gradients. Utilize a gradient of Hexanes/EtOAc. If streaking persists, transition to a DCM/MeOH gradient (starting at 0% MeOH and cautiously ramping up to 5-10% MeOH).

• Alternative - Recrystallization: If the crude product is >85% pure by NMR and forms a solid (common for rigid bis-sulfonyl structures), bypass chromatography entirely. Recrystallize from boiling ethanol or an EtOAc/Hexanes mixture[2].

Sources

• 1. Methane sulfony chloride | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sulfonylation of 1,4‐Diazabicyclo[2.2.2]octane: Charge‐Transfer Complex Triggered C−N Bond Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride Reaction Optimization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in navigating the complex reactivity of bifunctional electrophiles. 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9)[1] is a highly versatile but challenging reagent. Its structural topology features an electrophilic sulfonyl chloride group flanked by highly acidic α -protons, making it susceptible to competing kinetic pathways during amidation or esterification.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your sulfonylation workflows.

Part 1: Mechanistic Insights & Competing Pathways

To optimize reactions involving 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, one must understand that aliphatic sulfonyl chlorides bearing α -protons do not typically undergo direct SN​2 displacement. Instead, in the presence of a base, they undergo dehydrohalogenation to form a highly reactive sulfene intermediate ( R−CH=SO2​ ), which is subsequently trapped by the nucleophile[2][3].

However, the presence of the β -benzenesulfonyl group introduces a critical complication: strong bases can trigger an E1cB elimination , ejecting either the benzenesulfinate anion or the chloride ion to form unwanted vinyl sulfonyl derivatives[4].

Figure 1: Divergent mechanistic pathways of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride.

Part 2: Troubleshooting Guides & FAQs

Q1: My LC-MS shows a high percentage of a vinyl sulfonamide by-product and very little of the target product. How do I prevent this? Analysis: You are over-deprotonating the substrate. Strong, unhindered bases like Triethylamine (TEA) or DBU readily abstract the α -protons, but their strong basicity pushes the equilibrium toward E1cB elimination of the benzenesulfinate leaving group[4]. Solution: Switch to a weaker, more sterically hindered base like N-methylmorpholine (NMM) or use Pyridine. Lower the reaction temperature to 0 °C to kinetically favor the sulfene-trapping pathway over the higher-activation-energy elimination pathway.

Q2: The reaction yields a large amount of sulfonic acid (hydrolysis product), even though I am using dry solvents. What is going wrong? Analysis: Sulfenes are exceptionally electrophilic and will react with trace amounts of water at diffusion-controlled rates[2][3]. Even atmospheric moisture introduced during the addition of the sulfonyl chloride is enough to cause significant hydrolysis. Solution: Ensure your amine is rigorously dried (e.g., distilled over CaH 2​ or stored over molecular sieves). Perform the reaction under a strict inert atmosphere (N 2​ or Argon). If the amine hydrochloride salt is hygroscopic, free-base it and dry it prior to the reaction.

Q3: The reaction with my sterically hindered secondary amine is sluggish. Increasing the temperature just leads to decomposition. How can I accelerate the coupling? Analysis: Hindered amines trap the sulfene intermediate too slowly, allowing competing side reactions (like oligomerization or hydrolysis) to dominate. Solution: Employ nucleophilic catalysis. Adding 10 mol% of 4-Dimethylaminopyridine (DMAP) generates a highly reactive sulfonylpyridinium intermediate from the sulfene, which is more readily attacked by hindered amines.

Part 3: Quantitative Data & Optimization Matrix

To illustrate the causality of base and solvent selection, review the following optimization data for the coupling of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride with a standard primary amine.

Base (Eq)	Solvent	Temp (°C)	Additive	Target Sulfonamide Yield (%)	Vinyl Byproduct (%)	Hydrolysis (%)
Et 3​ N (2.0)	DCM	25	None	35	45	20
DIPEA (2.0)	THF	25	None	40	40	20
Pyridine (3.0)	DCM	0 to 25	None	75	15	10
NMM (1.5)	DCM	0	DMAP (0.1)	88	<5	<5

Table 1: Reaction condition optimization matrix demonstrating the suppression of E1cB elimination and hydrolysis using NMM and DMAP.

Part 4: Troubleshooting Workflow

Figure 2: Troubleshooting decision tree for optimizing sulfonylation reactions.

Part 5: Experimental Protocols

Optimized Step-by-Step Methodology: Synthesis of 2-(Benzenesulfonyl)ethane-1-sulfonamides

This protocol utilizes a self-validating system designed to maximize sulfene trapping while suppressing E1cB elimination.

Step 1: Preparation & Inertion Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Purge with Argon for 5 minutes. Add the target amine (1.0 eq) and anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration. Causality: DCM is non-nucleophilic and provides excellent solubility for the sulfene intermediate, unlike ethereal solvents which can sometimes coordinate and stabilize ionic elimination transition states.

Step 2: Base & Catalyst Addition Add N-methylmorpholine (NMM, 1.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq) to the stirring solution. Causality: NMM (pKa ~7.4) is basic enough to facilitate the elimination of HCl to form the sulfene, but lacks the thermodynamic driving force to trigger the E1cB elimination of the benzenesulfinate group. DMAP acts as a nucleophilic catalyst to accelerate the trapping step.

Step 3: Temperature Control Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes. Causality: The sulfene intermediate is highly unstable. Low temperatures reduce its kinetic energy, preventing thermal decomposition and oligomerization prior to nucleophilic attack.

Step 4: Electrophile Addition (Self-Validating Step) Dissolve 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM (approx. 1 mL per 100 mg). Add this solution dropwise over 15 minutes to the 0 °C reaction mixture. Self-Validation: Within 5–10 minutes of addition, the reaction mixture should turn slightly cloudy. This is the precipitation of NMM·HCl salts, visually confirming that the dehydrohalogenation (sulfene generation) has successfully occurred.

Step 5: Reaction Monitoring & Quench Stir at 0 °C for 1 hour, then allow the reaction to slowly warm to room temperature over an additional hour. Monitor the consumption of the amine via TLC (typically using EtOAc/Hexane). Once complete, quench the reaction by adding saturated aqueous NH 4​ Cl (10 mL).

Step 6: Workup & Purification Transfer the mixture to a separatory funnel and extract with DCM (3 x 10 mL). Wash the combined organic layers with 1M aqueous HCl (10 mL) followed by brine (10 mL). Causality: The 1M HCl wash effectively protonates and removes the NMM and DMAP into the aqueous layer. Because sulfonamides are highly stable to acidic hydrolysis, the target product remains safely in the organic layer. Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography.

References

• King, J. F., et al. "Organic Sulfur Mechanisms. 14. Kinetic Resolution in the Reaction of a Sulfene with an Amine." Canadian Journal of Chemistry. Available at:[Link]

• "Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations." European Journal of Chemistry. Available at:[Link]

• King, J. F., et al. "Vinylogous nucleophilic catalysis. Tertiary amine promoted hydrolysis of 1-alkene-1-sulfonyl chlorides." Canadian Journal of Chemistry. Available at: [Link]

Sources

• 1. Methane sulfony chloride | Sigma-Aldrich [sigmaaldrich.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. eurjchem.com [eurjchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Prevention of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride Hydrolysis

Welcome to the technical support center for 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the hydrolysis of this critical reagent. The inherent reactivity of sulfonyl chlorides, while advantageous for synthesis, also makes them susceptible to degradation by moisture.[1] This document offers troubleshooting advice and frequently asked questions to ensure the integrity of your experiments and the quality of your results.

Understanding the Challenge: The Inherent Reactivity of Sulfonyl Chlorides

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a highly reactive molecule due to the electrophilic nature of the sulfur atom in the sulfonyl chloride group. This reactivity is key to its function in forming sulfonamides and sulfonate esters. However, this same property makes it a prime target for nucleophilic attack by water, leading to hydrolysis. The products of this hydrolysis are the corresponding sulfonic acid and hydrochloric acid, which can negatively impact reaction yields and introduce impurities.[2]

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is giving low to no yield of the desired product. Could hydrolysis be the issue?

A1: Yes, hydrolysis is a very likely culprit for low or no product yield.[2] If the sulfonyl chloride is exposed to moisture before or during the reaction, it will preferentially react with water instead of your intended nucleophile. This depletes the starting material and introduces acidic byproducts that can further complicate the reaction environment.[2]

Q2: What are the visible signs of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride degradation?

A2: 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is typically a powder.[3] Upon hydrolysis, it will convert to the corresponding sulfonic acid, which may appear as a damp or clumpy solid. A pungent, acidic odor of hydrogen chloride may also be noticeable.

Q3: How should I properly store 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride to prevent hydrolysis?

A3: Proper storage is the first and most critical step in preventing hydrolysis. The compound should be stored at room temperature in a tightly sealed container to prevent moisture ingress.[3] For long-term storage, it is highly recommended to store it in a desiccator over a suitable drying agent, such as Drierite or phosphorus pentoxide, and under an inert atmosphere (e.g., argon or dry nitrogen).[2]

Q4: Can I use common organic solvents for my reaction without special precautions?

A4: No. Many common laboratory solvents contain trace amounts of water that can be sufficient to cause significant hydrolysis. It is imperative to use anhydrous solvents for any reaction involving sulfonyl chlorides. Commercially available anhydrous solvents are a good option, or solvents can be dried using appropriate methods, such as distillation from a drying agent or passing them through a column of activated alumina.

Q5: What is the best way to handle the reagent when setting up a reaction?

A5: Minimize exposure to atmospheric moisture at all times. Weigh out the required amount of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride quickly and in a dry environment, if possible. For highly sensitive reactions, using a glove box or a glove bag with a dry atmosphere is the best practice.[4] Always handle the compound in a well-ventilated area, preferably a fume hood.[5]

Troubleshooting Guide: A Proactive Approach to Preventing Hydrolysis

This section provides a systematic approach to identifying and eliminating potential sources of moisture in your experimental setup.

Issue 1: Suspected Reagent Degradation Prior to Reaction

Possible Cause	Suggested Solution
Improper long-term storage.	Store in a tightly sealed container inside a desiccator under an inert atmosphere.[2]
Frequent opening of the main stock bottle.	Aliquot the reagent into smaller, single-use vials under an inert atmosphere. This minimizes the exposure of the bulk material to moisture.
Visible changes in the reagent's appearance (e.g., clumping, discoloration).	It is best to discard the reagent and use a fresh, unopened bottle. The integrity of your results depends on the quality of your starting materials.

Issue 2: Moisture Contamination During Reaction Setup

Possible Cause	Suggested Solution
Use of "wet" or non-anhydrous solvents.	Use freshly opened bottles of anhydrous solvents or dry your solvents using established laboratory procedures.
Atmospheric moisture introduced during reagent transfer.	Work quickly and efficiently. For highly sensitive reactions, use a glove box or glove bag. Alternatively, purge the reaction flask with an inert gas (argon or nitrogen) before and during the addition of the sulfonyl chloride.[6]
Residual moisture in glassware.	All glassware must be rigorously dried before use. Oven-drying at a high temperature (e.g., 120-150°C) for several hours or flame-drying under vacuum are effective methods.[4] Allow glassware to cool to room temperature under a stream of dry inert gas.

Issue 3: In-situ Hydrolysis During the Reaction

Possible Cause	Suggested Solution
Presence of water-containing reagents.	Ensure all other reagents, including amines, alcohols, and bases, are anhydrous. Dry them if necessary using appropriate techniques.
Reactions run open to the atmosphere.	Always conduct reactions under a positive pressure of an inert gas (argon or nitrogen). Use a bubbler system to monitor the gas flow and prevent back-diffusion of air.[6]
Use of hygroscopic reagents or byproducts.	Some reagents or byproducts can absorb moisture from the atmosphere. Maintain a dry, inert atmosphere throughout the entire reaction period.

Experimental Protocols

Protocol 1: Rigorous Drying of Glassware

• Clean all glassware thoroughly and rinse with deionized water, followed by a final rinse with acetone.

• Place the glassware in a laboratory oven set to at least 120°C for a minimum of 4 hours, preferably overnight.[2]

• Assemble the glassware while still hot and allow it to cool to room temperature under a stream of dry nitrogen or argon. This prevents atmospheric moisture from condensing on the cool surfaces.

Protocol 2: Setting up a Reaction Under an Inert Atmosphere

• Assemble the dried glassware, including a reaction flask with a magnetic stir bar, a condenser (if refluxing), and a gas inlet adapter.

• Connect the gas inlet to a source of dry nitrogen or argon, and the outlet of the condenser to a bubbler containing mineral oil.[6]

• Purge the entire system with the inert gas for 10-15 minutes to displace all the air.

• Maintain a gentle positive pressure of the inert gas throughout the reaction, as indicated by a slow bubbling rate in the bubbler.

• Add anhydrous solvents and reagents via syringe through a rubber septum.[4] Add solid reagents like 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride quickly against a counterflow of the inert gas.

Visualization of the Hydrolysis Prevention Workflow

Caption: Workflow for preventing hydrolysis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride.

Analytical Confirmation of Reagent Integrity

To ensure the quality of your 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride before use, several analytical techniques can be employed.

Analytical Technique	Purpose	Key Considerations
NMR Spectroscopy	Structural elucidation and purity assessment.	Use aprotic deuterated solvents like CDCl₃ or acetone-d₆. The presence of the sulfonic acid hydrolysis product will be evident by a shift in the proton and carbon signals.[7]
FT-IR Spectroscopy	Functional group identification.	Look for the characteristic strong absorption bands for S=O and S-Cl stretches. The appearance of a broad O-H stretch would indicate the presence of the sulfonic acid.[7]
High-Performance Liquid Chromatography (HPLC)	Purity determination and quantification of impurities.	A reversed-phase HPLC method can separate the sulfonyl chloride from its more polar hydrolysis product.[1]

By implementing these preventative measures and troubleshooting strategies, you can significantly minimize the risk of hydrolysis and ensure the successful application of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride in your research and development endeavors.

References

• Method for detecting content of pyridine-3-sulfonyl chloride - Eureka | Patsnap. (2022, July 8). Patsnap. Retrieved March 12, 2026, from [Link]

• p-TOLUENESULFINYL CHLORIDE - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 12, 2026, from [Link]

• SAFETY DATA SHEET. (2025, November 6). MilliporeSigma. Retrieved March 12, 2026, from [Link]

• Water Sensitive Reactions. (n.d.). Utah Tech University. Retrieved March 12, 2026, from [Link]

• Benzenesulfonyl Chloride MSDS. (n.d.). Scribd. Retrieved March 12, 2026, from [Link]

• Moisture Sensitivity Definition - Organic Chemistry Key... (2025, August 15). Fiveable. Retrieved March 12, 2026, from [Link]

• Benzenesulfonyl chloride - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 12, 2026, from [Link]

• The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]

• 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (C8H9ClO4S2). (n.d.). PubChemLite. Retrieved March 12, 2026, from [Link]

• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. (n.d.). Scilit. Retrieved March 12, 2026, from [Link]

• Moisture Control and Degradation Management. (2024, February 27). American Pharmaceutical Review. Retrieved March 12, 2026, from [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group - University of Pittsburgh. Retrieved March 12, 2026, from [Link]

• What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog. (2025, August 18). Retrieved March 12, 2026, from [Link]

• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]

• Moisture Contamination with Polyurethanes. (2019, May 28). EXACT Dispensing Systems. Retrieved March 12, 2026, from [Link]

• Synthesis of sulfonyl chloride substrate precursors. (n.d.). Rsc.org. Retrieved March 12, 2026, from [Link]

• CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents. (n.d.). Google Patents.

• Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. (2022, January 17). PMC. Retrieved March 12, 2026, from [Link]

• Simple Spectrophotometry Method for the Determination of Sulfur Dioxide in an Alcohol-Thionyl Chloride Reaction. (2015, September 3). PubMed. Retrieved March 12, 2026, from [Link]

• University of Southampton Sulfonyl Chloride Resins and Associated Supported Reagents One volume Robert Michael Hughes. (n.d.). Retrieved March 12, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-(benzenesulfonyl)ethane-1-sulfonyl chloride | 64440-81-9 [sigmaaldrich.com]
• 4. cactus.utahtech.edu [cactus.utahtech.edu]
• 5. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]

workup procedure for 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride reactions

Welcome to the Technical Support Center for 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9)[1]. This portal is designed for researchers, scientists, and drug development professionals who require rigorous, field-proven methodologies for handling this specific bifunctional reagent.

Unlike standard aliphatic or aromatic sulfonyl chlorides, 2-(benzenesulfonyl)ethane-1-sulfonyl chloride presents unique mechanistic challenges due to the presence of a beta-sulfonyl leaving group. This guide synthesizes chemical causality, troubleshooting protocols, and optimized workup procedures to ensure high-fidelity sulfonamide synthesis.

Part 1: Mechanistic Insight & Causality

To successfully work up reactions involving 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, one must first understand its intrinsic reactivity. The molecule contains a highly electrophilic sulfonyl chloride moiety and a beta-benzenesulfonyl group. The electron-withdrawing nature of the benzenesulfonyl group significantly acidifies the alpha-protons.

When exposed to basic conditions (which are required to neutralize the HCl byproduct during sulfonamide synthesis), the system faces two competing kinetic pathways:

• Direct Nucleophilic Substitution (Desired): The amine attacks the sulfonyl chloride sulfur, yielding the target 2-(benzenesulfonyl)ethanesulfonamide[2].

• E1cB Elimination (Side Reaction): The base deprotonates the alpha-carbon, leading to the expulsion of the benzenesulfinate anion and the formation of a highly reactive vinyl sulfonyl chloride intermediate. This intermediate subsequently reacts with the amine to form a vinyl sulfonamide[3].

Understanding this causality is the foundation of our troubleshooting guides and workup protocols. Every step in the workup is designed as a self-validating system to isolate the desired substitution product while purging elimination and hydrolysis byproducts.

Part 2: Troubleshooting Guides & FAQs

Q: Why am I observing a significant amount of vinyl sulfonamide side product instead of the intact 2-(benzenesulfonyl)ethanesulfonamide? A: This is a direct consequence of the E1cB-type elimination described above. Strong bases (like triethylamine or DBU) or elevated temperatures promote the elimination of the benzenesulfinate anion. Fix: Switch to a milder, less nucleophilic base such as pyridine or use a biphasic Schotten-Baumann condition (e.g., aqueous NaHCO₃ / DCM)[2]. Maintain strict temperature control at 0 °C during the addition phase.

Q: My product yield is low, and TLC shows a highly polar baseline spot. What happened? A: The baseline spot is almost certainly the corresponding sulfonic acid, resulting from the hydrolysis of the sulfonyl chloride. Sulfonyl chlorides are exquisitely moisture-sensitive. Fix: Ensure all solvents (e.g., DCM, THF) are strictly anhydrous. Do not quench the reaction with water until TLC or LC-MS confirms the complete consumption of the starting amine.

Q: During the aqueous workup, I get a stubborn emulsion. How can I break it? A: Emulsions are common in biphasic mixtures containing sulfonamides and chlorinated solvents due to the surfactant-like properties of some sulfonamide derivatives. Fix: To break the emulsion, add a small volume of saturated brine (NaCl) to increase the ionic strength of the aqueous layer. Alternatively, filter the entire biphasic mixture through a pad of Celite to remove insoluble polymeric byproducts that stabilize the emulsion.

Q: How do I remove unreacted 2-(benzenesulfonyl)ethane-1-sulfonyl chloride during the workup? A: Unreacted sulfonyl chloride can be aggressively quenched by adding a primary amine scavenger (like polymer-supported trisamine) 15 minutes prior to aqueous workup. Alternatively, extended vigorous stirring with saturated aqueous NaHCO₃ during the quench phase will hydrolyze the residual reagent into the water-soluble sulfonate salt, which is easily partitioned into the aqueous layer[4].

Part 3: Experimental Protocol & Workup Methodology

The following is a self-validating, step-by-step Standard Operating Procedure (SOP) for synthesizing sulfonamides using 2-(benzenesulfonyl)ethane-1-sulfonyl chloride, optimized to suppress elimination and maximize yield.

Reaction Setup & Execution

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the target amine (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol).

• Base Addition: Add anhydrous pyridine (1.2 eq). Causality: Pyridine acts as both an acid scavenger and a mild nucleophilic catalyst without being basic enough to trigger rapid E1cB elimination.

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.

• Reagent Addition: Dissolve 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 eq) in anhydrous DCM (2 mL/mmol). Add this solution dropwise over 20–30 minutes to the cooled reaction mixture.

• Progression: Stir the mixture at 0 °C for 1 hour, then slowly allow it to warm to room temperature. Monitor via TLC until the amine is consumed (typically 2–4 hours).

Optimized Workup Procedure

• Quench: Once the reaction is complete, quench by adding water (5 mL/mmol) and stir vigorously for 10 minutes to hydrolyze any trace unreacted sulfonyl chloride.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic (bottom) and aqueous (top) layers.

• Acid Wash (Critical Step): Wash the organic layer with cold 1M HCl (2 x 10 mL/mmol). Causality: This protonates and removes residual pyridine and any unreacted starting amine into the aqueous phase.

• Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ (1 x 10 mL/mmol). Causality: This neutralizes residual acid and extracts any sulfonic acid byproducts (from sulfonyl chloride hydrolysis) into the aqueous phase.

• Brine Wash: Wash with saturated NaCl solution (1 x 10 mL/mmol) to remove bulk water and break potential emulsions.

• Drying & Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude solid via silica gel column chromatography or recrystallization.

Part 4: Data Presentation

The table below summarizes the quantitative impact of various reaction parameters on the yield and purity of the final sulfonamide, highlighting the delicate balance required to prevent side reactions.

Reaction Parameter	Condition A (Optimized)	Condition B (Sub-optimal)	Impact / Mechanistic Observation
Base Selection	Pyridine (1.2 eq)	Triethylamine (2.0 eq)	Et₃N promotes rapid E1cB elimination, increasing vinyl sulfonamide side-product formation by >40%.
Temperature	0 °C to Room Temp	Reflux (40 °C in DCM)	Heat accelerates both sulfonyl chloride hydrolysis and elimination pathways, reducing yield to <30%.
Solvent	Anhydrous DCM	Technical grade THF	Moisture in non-anhydrous solvents leads to rapid sulfonic acid formation via hydrolysis.
Workup Wash	1M HCl, then NaHCO₃	Water wash only	Omitting the HCl wash leaves residual pyridine and unreacted amine, severely impacting HPLC purity.

Part 5: Reaction Pathway Visualization

The following diagram illustrates the competing mechanistic pathways during the reaction, emphasizing why base selection and temperature control are critical.

Mechanistic pathways for 2-(benzenesulfonyl)ethane-1-sulfonyl chloride reacting with amines.

References

• National Institutes of Health (NIH). "Design and Synthesis of Covalent Inhibitors of FabA (Vinyl Sulfonyl Chloride Synthesis)". PubMed Central (PMC). [Link]

Sources

• 1. Methane sulfony chloride | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Design and Synthesis of Covalent Inhibitors of FabA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

Executive Summary: The Dual-Reactivity Dilemma

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9) is a highly versatile bifunctional reagent used extensively in drug development and organic synthesis. However, its unique structural topology—featuring an ethylene bridge flanked by two strongly electron-withdrawing sulfonyl groups—makes it notoriously unstable under standard reaction and storage conditions. The primary modes of failure researchers encounter are moisture-driven hydrolysis and base-catalyzed β -elimination. This guide provides field-proven insights to troubleshoot and optimize your workflows.

Mechanistic Causality of Stability Issues

Understanding the fundamental chemical failure modes is critical for designing successful protocols:

• Hydrolytic Degradation: Like most aliphatic sulfonyl chlorides, this compound is highly electrophilic. In the presence of trace water, it undergoes rapid solvolysis to form 2-(benzenesulfonyl)ethane-1-sulfonic acid and hydrochloric acid (HCl)[1]. This process is autocatalytic; the generated HCl accelerates further degradation, leading to severe pressure buildup in sealed containers[2]. The rate of this hydrolysis is heavily dependent on solvent composition[1].

• Base-Induced β -Elimination (The "Vinyl Sulfone" Pathway): The benzenesulfonyl group significantly increases the acidity of the adjacent β -protons. When exposed to bases, the molecule readily undergoes dehydrohalogenation and extrusion of sulfur dioxide ( SO2​ ), yielding phenyl vinyl sulfone [3]. This β -elimination of the sulfonyl moiety is the most common reason for low yields during sulfonamide synthesis[3].

• α -Deprotonation (The Sulfene Pathway): Deprotonation at the α -carbon generates a highly reactive sulfene intermediate ( Ph−SO2​−CH2​−CH=SO2​ ). While sulfenes can be intercepted by amines to form the desired product, they are highly prone to dimerization and rapid hydrolysis if the amine is not immediately available.

Troubleshooting & FAQs

Q1: My sulfonylation reaction yields a complex mixture, and the crude NMR shows major peaks in the 6.0–7.0 ppm range. What went wrong? A1: You are observing base-induced β -elimination. The peaks at 6.0–7.0 ppm correspond to the vinylic protons of phenyl vinyl sulfone, a major degradation byproduct[3]. This occurs when the base abstracts the acidic β -proton instead of acting merely as an acid scavenger. Actionable Fix: Switch from Triethylamine (TEA) to a more sterically hindered base like N,N -Diisopropylethylamine (DIPEA) or use a biphasic Schotten-Baumann setup with aqueous K2​CO3​ . Keep the reaction strictly at or below 0 °C.

Q2: The reagent bottle developed pressure, and the solid/liquid turned yellowish-brown. Is it still usable? A2: No. The pressure is caused by the evolution of SO2​ and HCl gases, which are hallmarks of thermal and hydrolytic decomposition[2]. The discoloration indicates radical-mediated breakdown or polymerization of elimination byproducts[2]. Actionable Fix: Discard the compromised batch. Always store this reagent under an inert atmosphere (Argon) at -20 °C. Before opening, allow the bottle to warm to room temperature in a desiccator to prevent condensation.

Q3: How can I minimize hydrolysis during the aqueous workup of my sulfonamide product? A3: Unreacted sulfonyl chloride will rapidly hydrolyze during workup, complicating purification and lowering isolated yields. Actionable Fix: Quench the reaction with cold saturated aqueous NH4​Cl rather than water or basic solutions. Perform the extraction quickly using ice-cold solvents to minimize the contact time between the organic layer and the aqueous phase[2].

Quantitative Data: Reaction Condition Optimization

The choice of base and temperature dictates the dominant reaction pathway. The table below summarizes the typical product distribution based on empirical optimization principles for β -sulfonyl aliphatic sulfonyl chlorides.

Table 1: Influence of Reaction Conditions on Product Distribution

Base System	Solvent	Temp (°C)	Desired Sulfonamide (%)	Phenyl Vinyl Sulfone (%)	Hydrolysis/Other (%)
TEA (2.0 eq)	DCM	25	25 - 35	50 - 60	10 - 15
Pyridine (Solvent)	Pyridine	25	40 - 45	35 - 45	10 - 20
DIPEA (1.2 eq)	DCM	-10 to 0	70 - 80	10 - 15	< 10
K2​CO3​ (aq, 3.0 eq)	EtOAc / H2​O	0	80 - 85	< 5	10 - 15

(Note: Data represents generalized trends for elimination-prone aliphatic sulfonyl chlorides).

Experimental Protocol: Anhydrous Sulfonylation

To achieve high yields of the desired sulfonamide, the protocol must be designed as a self-validating system that strictly controls temperature and local base concentration to suppress β -elimination.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon (repeat 3x). Add the target amine (1.0 mmol, 1.0 eq) and 10 mL of rigorously anhydrous Dichloromethane (DCM).

• Base Addition: Add DIPEA (1.2 mmol, 1.2 eq) via syringe. Causality: DIPEA is sterically hindered, significantly reducing its ability to act as a nucleophile or abstract the sterically shielded β -protons compared to TEA.

• Cooling: Submerge the flask in an ice-salt bath and allow the mixture to equilibrate to -10 °C for 10 minutes.

• Electrophile Addition (Critical Step): Dissolve 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (1.05 mmol, 1.05 eq) in 5 mL of anhydrous DCM. Add this solution dropwise over 30 minutes using a syringe pump. Causality: Slow addition prevents localized spikes in concentration and exothermic heating, which are the primary triggers for sulfene formation and β -elimination.

• Reaction: Stir the mixture at -10 °C for 1 hour. Monitor reaction progress via LC-MS or TLC (stain with KMnO4​ ). Do not allow the reaction to warm above 0 °C.

• Quench & Workup: Once the amine is consumed, immediately quench the reaction by adding 10 mL of ice-cold saturated aqueous NH4​Cl . Transfer to a separatory funnel, extract with cold DCM (2 x 15 mL), wash the combined organic layers with cold brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at a water bath temperature ≤ 25 °C.

Reaction Pathway Visualization

Divergent reactivity pathways of 2-(benzenesulfonyl)ethane-1-sulfonyl chloride.

References

• Solvolysis of Sulphonyl Halides. IV. The Hydrolysis of Some Substituted Aliphatic Sulphonyl Chlorides and of Ethanesulphonyl Bromide in Aqueous Dioxan. Australian Journal of Chemistry (ConnectSci). 1

• Preventing decomposition of sulfonyl chloride during reaction. Benchchem Tech Support.2

• Radical cyclizations of cyclic ene sulfonamides occur with β-elimination of sulfonyl radicals to form polycyclic imines. PMC (National Institutes of Health). 3

Sources

• 1. connectsci.au [connectsci.au]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Radical cyclizations of cyclic ene sulfonamides occur with β-elimination of sulfonyl radicals to form polycyclic imines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Advanced Sulfonylation Strategies: 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride vs. Benzenesulfonyl Chloride

For researchers and drug development professionals, the selection of an appropriate sulfonylating agent dictates not only the immediate yield of a reaction but also the downstream functionalization potential of the synthesized scaffold. While 1 [1] has long served as the foundational reagent for generating stable sulfonamides, modern synthetic demands often require bifunctional building blocks.

Enter [2], a highly specialized reagent that acts as a bench-stable, "masked" equivalent of the notoriously unstable ethenesulfonyl chloride. This guide provides an objective, data-driven comparison of these two reagents, detailing their mechanistic divergence, reactivity profiles, and validated experimental protocols.

Mechanistic Divergence & Reactivity Profiles

Benzenesulfonyl Chloride (BsCl): The Standard Electrophile

BsCl is the quintessential electrophile for sulfonylation. Its reactivity is governed by direct2 [3]. Because the aromatic ring lacks β -hydrogens, the resulting sulfonamides are highly stable under both acidic and basic conditions. This makes BsCl the optimal choice when the synthetic goal is a static, permanent pharmacophore or a robust protecting group.

Figure 1: Direct nucleophilic substitution mechanism of Benzenesulfonyl Chloride.

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BsESC): The Masked Vinyl Equivalent

Directly utilizing ethenesulfonyl chloride to install vinyl sulfonyl groups is practically prohibitive due to its high toxicity, lachrymatory nature, and rapid polymerization. BsESC circumvents these issues. It is a stable, crystalline solid that reacts in a biphasic cascade:

• Initial Sulfonylation: The terminal −SO2​Cl group reacts with a nucleophile (e.g., an amine) to form an intermediate sulfonamide.

• Base-Promoted Elimination: The β -phenylsulfonyl group ( −SO2​Ph ) is strongly electron-withdrawing, acidifying the adjacent α -protons. Upon the introduction of a strong, non-nucleophilic base, the molecule undergoes an E1cB/E2 elimination. The3 [4], cleanly generating a reactive vinyl sulfonamide in situ, which can subsequently act as a Michael acceptor.

Figure 2: Two-step cascade of BsESC forming a vinyl sulfonamide via beta-elimination.

Quantitative Performance & Reaction Parameters

The following table summarizes the operational differences and performance metrics of both reagents under standard laboratory conditions.

Parameter	Benzenesulfonyl Chloride (BsCl)	2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BsESC)
Physical State	Colorless to pale yellow liquid	White crystalline solid
Primary Synthetic Role	Static sulfonylation (protecting group/pharmacophore)	Dynamic building block (vinyl sulfonamide precursor)
Reaction Mechanism	Addition-Elimination ( SN​2 -like at Sulfur)	Sulfonylation followed by β -elimination
Base Requirement	1.1 - 1.5 eq. Mild Base (e.g., Et3​N , Pyridine)	Step 1: 1.1 eq. Mild BaseStep 2: 2.0+ eq. Strong Base (e.g., DBU)
Elimination Potential	None (Lacks β -hydrogens)	High (Eliminates PhSO2​H to form alkene)
Typical Yield (Amines)	85% – 95%	75% – 88% (Over two steps)

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for reagent choices is explicitly defined, and visual/analytical checkpoints are integrated.

Protocol A: Standard Sulfonylation using Benzenesulfonyl Chloride

Objective: Synthesis of a stable N-alkyl benzenesulfonamide.

• Preparation: Dissolve the primary amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) under an inert N2​ atmosphere.

• Base Addition: Add Triethylamine ( Et3​N , 1.2 mmol). Causality: Et3​N acts as an acid scavenger to neutralize the HCl byproduct, preventing the starting amine from protonating and becoming unreactive.

• Electrophile Addition: Cool the reaction to 0 °C using an ice-water bath. Dropwise add Benzenesulfonyl Chloride (1.1 mmol). Causality: Cooling suppresses exothermic side reactions and limits the formation of bis-sulfonylated byproducts.

• Validation Checkpoint: As the reaction warms to room temperature (stir for 2 hours), observe the formation of a fine white precipitate. This is the triethylammonium chloride salt, a visual confirmation that the substitution is occurring.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM, wash with 1M HCl (to remove unreacted amine), dry over MgSO4​ , and concentrate.

Protocol B: Synthesis of Vinyl Sulfonamides using BsESC

Objective: Installation of a Michael-acceptor vinyl sulfonyl group.

• Step 1: Controlled Sulfonylation: Dissolve the amine (1.0 mmol) in anhydrous DCM (5.0 mL) at 0 °C. Add Pyridine (1.1 mmol), followed by BsESC (1.05 mmol) in portions.

  • Causality: Pyridine is chosen over stronger bases here to facilitate the nucleophilic attack at the sulfonyl chloride while preventing premature deprotonation of the α -carbon, which would lead to uncontrolled elimination and polymerization.

• Step 1 Validation: Monitor by TLC. The intermediate 2-(phenylsulfonyl)ethanesulfonamide will appear as a highly polar, UV-active spot.

• Step 2: Base-Promoted Elimination: Once Step 1 is complete, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 2.5 mmol) directly to the reaction flask and stir at room temperature for 4 hours.

  • Causality: DBU is a strong, non-nucleophilic base. It rapidly deprotonates the acidic α -protons, driving the E1cB/E2 elimination of the benzenesulfinate leaving group without attacking the newly formed Michael acceptor.

• Step 2 Validation: TLC monitoring will show a distinct Rf​ shift. The highly conjugated vinyl sulfonamide product typically exhibits a higher Rf​ value (less polar) compared to the bis-sulfonylated intermediate.

• Workup: Dilute with Ethyl Acetate. Wash aggressively with water and brine to remove the water-soluble DBU salts and the eliminated benzenesulfinate byproduct. Dry and purify via silica gel chromatography.

Conclusion

The choice between Benzenesulfonyl Chloride and 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride hinges entirely on the desired downstream trajectory of the molecule. BsCl remains the gold standard for creating robust, metabolically stable sulfonamide linkages. Conversely, BsESC is an indispensable, bench-stable tool for researchers aiming to synthesize reactive vinyl sulfonamides, enabling subsequent functionalization via Michael additions or cycloadditions without the hazards associated with handling volatile ethenesulfonyl chlorides.

References

• Nucleophilic Substitution at Tetracoordinate Sulfur: Kinetics and Mechanism MDPI URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. N-(2-(Phenylsulfonyl)ethyl)phthalimide | Benchchem [benchchem.com]

A Comparative Guide to 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride: A Masked Vinyl Sulfone Approach to Crosslinking

Abstract

The strategic selection of a crosslinking agent is paramount in the fields of biomaterials, drug delivery, and proteomics, dictating the stability, functionality, and biocompatibility of the final construct. While well-established crosslinkers like glutaraldehyde and maleimides are staples in the researcher's toolbox, novel reagents offering unique reaction mechanisms and properties are critical for advancing material design. This guide provides an in-depth comparison of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BSEC), a bifunctional molecule, with canonical crosslinkers such as Divinyl Sulfone (DVS), Glutaraldehyde, and Thiol-Reactive Maleimides. We will explore the unique "pro-crosslinker" nature of BSEC, which leverages a sulfonyl chloride for initial conjugation, followed by the in situ generation of a reactive vinyl sulfone for the secondary crosslinking step. This guide presents the mechanistic rationale, compares key performance characteristics, and provides supporting experimental frameworks for researchers, scientists, and drug development professionals seeking to expand their crosslinking repertoire.

Introduction: The Central Role of Crosslinking

Crosslinking is the process of forming covalent or ionic bonds between polymer chains, protein molecules, or other macromolecular structures. This process transforms linear or branched molecules into a three-dimensional network, fundamentally altering their physical and chemical properties. A well-designed crosslinked network can impart mechanical robustness to hydrogels, stabilize protein structures for analysis, immobilize enzymes onto surfaces, and control the release kinetics of therapeutic payloads.

The choice of crosslinker is a critical design parameter. An ideal crosslinker should exhibit:

• High Specificity: Reacts only with desired functional groups on the target molecule.

• Efficient Kinetics: Proceeds at a reasonable rate under conditions that do not damage the substrate (e.g., physiological pH and temperature).

• Stable Linkages: Forms durable covalent bonds that resist degradation under application-specific conditions.

• Biocompatibility: Possesses low cytotoxicity, especially for biomedical applications.

This guide focuses on 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BSEC) and its position among established crosslinking technologies.

Unveiling 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BSEC): A Two-Stage Crosslinker

BSEC (C₈H₉ClO₄S₂) is a unique molecule that does not act as a direct one-step crosslinker.[1] Instead, it functions as a pro-crosslinker , enabling a sequential, two-stage reaction. This offers a degree of temporal and chemical control not available with many homobifunctional reagents.

Chemical Structure: Molecular Formula: C₈H₉ClO₄S₂ Molecular Weight: 268.74 g/mol Appearance: Powder

Proposed Mechanism of Action

The crosslinking strategy with BSEC involves two distinct chemical steps:

Stage 1: Initial Conjugation via Sulfonyl Chloride Reaction. The benzenesulfonyl chloride group is a well-known electrophilic reagent that reacts readily with nucleophiles.[2][3] It will preferentially react with primary amines (e.g., the ε-amino group of lysine residues) to form a highly stable sulfonamide bond. This reaction anchors the BSEC molecule to the first macromolecule.

Stage 2: In Situ Formation and Reaction of a Vinyl Sulfone. The core of the crosslinking capability lies in the 2-(benzenesulfonyl)ethyl moiety. Following the initial conjugation, the application of a mild base will catalyze an elimination reaction. The benzenesulfonyl group acts as an excellent leaving group, resulting in the formation of a vinyl sulfone group directly on the substrate. This newly formed vinyl sulfone is a Michael acceptor, which can then react with a second nucleophile (such as a thiol, amine, or hydroxyl group) to form the final, stable thioether, amino, or ether crosslink.[4][5]

This two-stage mechanism is a key differentiator, allowing for initial modification of a polymer or protein, followed by a triggered crosslinking event.

Caption: Proposed two-stage crosslinking mechanism of BSEC.

Comparative Analysis with Benchmark Crosslinkers

To understand the advantages and limitations of BSEC, we compare its reactive intermediate—the vinyl sulfone—with other widely used crosslinking chemistries.

Feature	Vinyl Sulfone (from BSEC/DVS)	Glutaraldehyde	Maleimide
Target Groups	Thiols, Amines, Histidine, Hydroxyls[6][7]	Primarily Primary Amines (Lysine)[8][9]	Primarily Thiols (Cysteine)[10][11][12]
Reaction pH	Alkaline (pH > 8 for hydroxyls, ~7.5-9 for amines/thiols)[13]	Broad range, typically pH 7-8	Mildly Acidic to Neutral (pH 6.5-7.5)[10][11]
Reaction Type	Michael Addition[4]	Schiff Base Formation, Aldol Condensation[8][9]	Michael Addition[10]
Linkage Stability	Stable Thioether/Amine/Ether Bond	Highly Stable, Irreversible[8][9]	Thiosuccinimide bond susceptible to retro-Michael reaction and hydrolysis[10][14]
Spacer Arm	Non-cleavable, short ethyl sulfone spacer	Heterogeneous, polymeric linkages of varying lengths[8]	Varies by reagent design (e.g., SMCC, PEGylated)
Specificity	Moderate; can react with multiple nucleophiles. Thiol-selective at lower pH.[4]	Low; can lead to intra- and inter-molecular crosslinks of varying structures[9]	Very High for Thiols at pH < 7.5[11]
Cytotoxicity	Moderate; can be cytotoxic at high concentrations[15][16][17]	High; known cytotoxic and a sensitizer[8][18]	Generally low, but depends on the specific reagent
Key Advantage	Versatility for multiple nucleophiles; stable bond	High efficiency, rapid reaction, forms very robust crosslinks	High specificity for thiols, ideal for bioconjugation
Key Disadvantage	Slower kinetics than maleimides; potential for side reactions at high pH	High cytotoxicity; reaction heterogeneity	Linkage instability; reaction with amines at pH > 7.5[11]

BSEC/Vinyl Sulfone vs. Divinyl Sulfone (DVS)

DVS is the archetypal vinyl sulfone crosslinker.[5][7] The reactive chemistry is identical to the second stage of the BSEC mechanism. The primary difference is the delivery method. DVS is a homobifunctional crosslinker that reacts simultaneously at both ends. BSEC allows for a sequential reaction, which could be advantageous for creating well-defined hydrogel-cell interfaces or for conjugating two different molecules in a specific order.

BSEC/Vinyl Sulfone vs. Glutaraldehyde

Glutaraldehyde is a highly efficient but indiscriminate crosslinker.[8][18] Its reaction with amines is fast and forms exceptionally stable linkages.[9] However, its high cytotoxicity and complex, often poorly defined, reaction mechanism are significant drawbacks. The vinyl sulfone linkage formed by BSEC offers a more defined chemical structure and generally lower cytotoxicity, making it a more suitable candidate for biomedical applications where cell viability is crucial.

BSEC/Vinyl Sulfone vs. Maleimides

For applications requiring specific protein-protein or protein-drug conjugation, maleimides are the gold standard due to their high specificity for thiol groups under physiological conditions.[10][14][19] The vinyl sulfone group from BSEC can also react with thiols, but it is less specific and generally requires a slightly higher pH for optimal reactivity. The key advantage of the resulting thioether bond from a vinyl sulfone is its superior stability compared to the thiosuccinimide linkage from a maleimide, which can undergo a retro-Michael reaction, leading to cleavage.[10][14]

Experimental Protocols & Methodologies

The following section provides a representative protocol for crosslinking a thiol-modified biopolymer (e.g., thiolated Hyaluronic Acid) to form a hydrogel using BSEC. This protocol is designed to be self-validating by including characterization steps.

Materials

• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (BSEC)

• Thiol-modified Hyaluronic Acid (HA-SH)

• Amine-containing polymer (e.g., Chitosan, for initial conjugation)

• Anhydrous, amine-free solvent (e.g., Dimethylformamide, DMF)

• Tertiary amine base (e.g., Triethylamine, TEA)

• Phosphate-Buffered Saline (PBS), pH 7.4 and pH 8.5

• 5,5'-dithiobis-(2-nitrobenzoic acid) (Ellman's reagent) for thiol quantification

Experimental Workflow Diagram

Sources

• 1. PubChemLite - 2-(benzenesulfonyl)ethane-1-sulfonyl chloride (C8H9ClO4S2) [pubchemlite.lcsb.uni.lu]
• 2. Benzenesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 3. Benzenesulfonyl Chloride: Properties, Applications, and Synthesis | Jiaxing Jinli Chemical Co., Ltd. [jiaxingjinli.amebaownd.com]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Divinyl Sulfone, a Useful Cross-linking Agent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. vectorlabs.com [vectorlabs.com]
• 12. apexbt.com [apexbt.com]
• 13. Multifunctional Silk Vinyl Sulfone-Based Hydrogel Scaffolds for Dynamic Material-Cell Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Enhanced toxicity of the protein cross-linkers divinyl sulfone and diethyl acetylenedicarboxylate in comparison to related monofunctional electrophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The impact of hyaluronic acid oligomer content on physical, mechanical, and biologic properties of divinyl sulfone-crosslinked hyaluronic acid hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. What are the similarities and differences between formaldehyde and glutaraldehyde as crosslinking agents [sprchemical.com]
• 19. pubs.acs.org [pubs.acs.org]

Comparative Mass Spectrometry Guide: 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Methodology Guide

Executive Summary & Mechanistic Context

The characterization of bifunctional sulfonyl chlorides, specifically 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9)[1], presents a unique analytical challenge in mass spectrometry (MS). This molecule features both a robust aromatic sulfone and a highly reactive aliphatic sulfonyl chloride.

Direct analysis of this compound via standard Liquid Chromatography-Mass Spectrometry (LC-MS) is notoriously difficult. The strong electron-withdrawing inductive effect of the beta-phenylsulfonyl group renders the aliphatic sulfur center exceptionally electrophilic. When exposed to standard reverse-phase mobile phases (water/methanol), the compound undergoes rapid solvolysis, leading to a split signal of sulfonic acid and methyl ester artifacts. To achieve high-fidelity quantification and structural confirmation, analytical scientists must employ in situ derivatization strategies[2].

This guide objectively compares the MS performance of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride against standard alternatives and provides a self-validating experimental protocol for its accurate characterization.

Objective Performance Comparison

To contextualize the reactivity and MS behavior of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, we compare it against purely aliphatic (Methanesulfonyl chloride) and purely aromatic (Benzenesulfonyl chloride) alternatives.

As summarized in the table below, the bifunctional nature of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride accelerates its degradation in aqueous media compared to aromatic analogs, necessitating a targeted derivatization approach using N,N-dimethylethylenediamine (DMEDA).

Table 1: MS Performance and Stability Comparison

Reagent / Compound	Structural Class	ESI-MS Stability (t½ in 50:50 MeOH:H₂O)	Primary Solvolysis Artifact	Optimal MS Strategy	LLOQ (Post-Deriv)
Methanesulfonyl chloride	Aliphatic	< 1 min	Methyl methanesulfonate	GC-MS or Derivatization	50 ng/mL
Benzenesulfonyl chloride	Aromatic	~ 5 min	Methyl benzenesulfonate	APCI or Derivatization	10 ng/mL
2-(Benzenesulfonyl)ethane-1-sulfonyl chloride	Bifunctional (Mixed)	< 2 min	Methyl 2-(benzenesulfonyl)ethane-1-sulfonate	DMEDA Derivatization LC-ESI-MS	1 ng/mL

Analytical Workflow & Causality

To prevent the solvolysis artifacts detailed in Table 1, the gold-standard approach is pre-column derivatization. By reacting the sulfonyl chloride with DMEDA, we achieve two mechanistic goals:

• Stabilization: The highly reactive -SO₂Cl group is converted into a stable sulfonamide, completely halting hydrolysis.

• Ionization Enhancement: DMEDA introduces a tertiary amine tag (pKa ~9.5) that readily accepts a proton in the Electrospray Ionization (ESI) source, boosting the signal-to-noise ratio by orders of magnitude[2].

Fig 1. Decision tree highlighting derivatization causality to prevent solvolysis artifacts.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: the inclusion of an acid scavenger ensures the reaction proceeds to completion, while the acidic quench simultaneously stops the reaction and primes the analyte for positive-mode ESI.

Step-by-Step Methodology: DMEDA Derivatization

• Reagent Preparation: Prepare a 100 mM solution of N,N-dimethylethylenediamine (DMEDA) in anhydrous acetonitrile (MeCN).

  • Causality: Anhydrous conditions are critical; trace water will compete with DMEDA, forming the sulfonic acid artifact.

• Base Addition: Add 1% (v/v) N,N-diisopropylethylamine (DIPEA) to the DMEDA solution.

  • Causality: The reaction produces HCl as a byproduct. If left un-scavenged, HCl will protonate the DMEDA, rendering it non-nucleophilic and stalling the reaction. DIPEA neutralizes the HCl without reacting with the sulfonyl chloride.

• Reaction Initiation: Aliquot 10 µL of the 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride stock (1 mg/mL in anhydrous THF) into a glass autosampler vial. Add 90 µL of the DMEDA/DIPEA reagent and vortex for 10 seconds.

• Incubation: Incubate at room temperature for exactly 5 minutes.

• Quenching & Ion-Priming: Quench the reaction by adding 900 µL of 0.1% Formic Acid in MS-grade water.

  • Causality: The acidic environment neutralizes the DIPEA, halts any further nucleophilic attack, and pre-protonates the tertiary amine of the DMEDA tag, ensuring maximum ionization efficiency.

• LC-MS Analysis: Inject 1 µL onto an LC-ESI-MS/MS system operating in positive ion mode. Monitor for the precursor ion [M+H]⁺ at m/z 321.1 .

Fragmentation Mechanics (Tandem MS)

During Collision-Induced Dissociation (CID), the DMEDA-derivatized 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride exhibits highly diagnostic fragmentation pathways. A hallmark of aromatic sulfonamides in ESI-MS/MS is the elimination of sulfur dioxide (SO₂) via a gas-phase rearrangement[3].

For this specific molecule, the presence of the ethane bridge introduces an additional primary cleavage site, resulting in the formation of the benzenesulfonyl cation (m/z 141.0), which subsequently loses SO₂ to form the phenyl cation (m/z 77.0).

Fig 2. Collision-Induced Dissociation (CID) pathways for the DMEDA-derivatized compound.

References

• Sigma-Aldrich Product Data:Methane sulfonyl chloride | Sigma-Aldrich: 2-(benzenesulfonyl)ethane-1-sulfonyl chloride. Sigma-Aldrich.
• Derivatization Methodologies:1,2-Dimethylimidazole-4-sulfonyl Chloride, a Novel Derivatization Reagent for the Analysis of Phenolic Compounds by Liquid Chromatography Electrospray Tandem Mass Spectrometry. National Institutes of Health (PMC).
• Fragmentation Mechanisms:Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate.

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A Senior Application Scientist's Guide to Validating the Structure of 2-(Benzenesulfonyl)ethane-1-sulfonyl Chloride Adducts

In the landscape of modern drug discovery and development, the precise structural characterization of novel chemical entities is paramount. 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a versatile bifunctional reagent capable of forming a diverse array of adducts, particularly with nucleophilic species such as amines and alcohols. The resulting sulfonamides and sulfonate esters are of significant interest due to their prevalence in pharmacologically active compounds.[1][2][3] The unequivocal validation of the structure of these adducts is a critical step in advancing a research program, ensuring that subsequent biological and toxicological data is reliable and interpretable.

This guide provides an in-depth comparison of analytical techniques for the structural validation of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride adducts, offering insights from a field-proven perspective. We will explore the causality behind experimental choices and present a self-validating system for structural elucidation.

The Imperative of Orthogonal Validation

A single analytical technique rarely provides the complete structural picture. A robust validation strategy relies on an orthogonal approach, where multiple, independent methods are employed to corroborate the proposed structure. This multi-faceted approach minimizes the risk of misinterpretation and provides a comprehensive understanding of the molecule's identity, purity, and conformation. The core techniques for validating the structure of small molecule adducts include Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and single-crystal X-ray Crystallography.[4][5][6]

Comparative Analysis of Key Validation Techniques

The selection of an analytical technique is dictated by the specific question being asked. Is it the correct mass? What is the connectivity of the atoms? What is the absolute stereochemistry? The following table summarizes the primary techniques used to answer these questions.

Technique	Primary Information Provided	Strengths	Limitations
Mass Spectrometry (MS)	Molecular Weight, Elemental Formula	High sensitivity, small sample requirement, provides fragmentation patterns for structural clues.	Does not provide information on atom connectivity or stereochemistry. Isomers can be difficult to distinguish.
NMR Spectroscopy	Atom Connectivity, 3D Structure in Solution	Unambiguous determination of the carbon-hydrogen framework, provides information on the local chemical environment of each atom.	Lower sensitivity than MS, requires larger sample amounts, complex spectra can be challenging to interpret.
X-ray Crystallography	Absolute 3D Structure in Solid State	Provides the definitive, unambiguous 3D structure of a molecule.[4][5][7]	Requires a high-quality single crystal, which can be difficult to obtain. The solid-state conformation may not be the same as in solution.
Infrared (IR) Spectroscopy	Functional Groups	Quick and simple method to identify the presence or absence of key functional groups (e.g., S=O, N-H).[8][9]	Provides limited information on the overall molecular structure.

An Integrated Workflow for Structural Validation

A logical and efficient workflow for validating the structure of a novel 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride adduct is crucial. The following diagram illustrates a recommended approach that moves from initial confirmation to definitive structural elucidation.

Caption: Figure 1: A stepwise approach to validating adduct structures, from initial mass confirmation to definitive 3D structural analysis.

Detailed Experimental Protocols

The following are example protocols for key analytical techniques. These should be adapted based on the specific properties of the adduct and the instrumentation available.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

• Objective: To determine the accurate mass and elemental composition of the adduct.

• Methodology:

  • Sample Preparation: Dissolve approximately 0.1 mg of the purified adduct in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

  • Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer.

  • Ionization: Electrospray ionization (ESI) is typically used for polar molecules like sulfonamides.

  • Analysis: Acquire the mass spectrum in positive or negative ion mode. The choice depends on the nature of the adduct.

  • Data Interpretation: Compare the measured accurate mass to the theoretical mass of the proposed structure. The mass error should be less than 5 ppm. The isotopic pattern should also match the theoretical pattern for the proposed elemental formula.

Protocol 2: 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the connectivity of atoms within the adduct.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the purified adduct in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • 1H NMR:

    • Acquire a standard proton NMR spectrum.

    • Interpretation: The chemical shifts (δ) of the aromatic protons on the benzenesulfonyl group will typically be in the range of 7.5-8.0 ppm.[10][11] The protons on the ethane linker will have distinct signals, and their chemical shifts will be influenced by the adjacent sulfonyl groups. The protons of the adducted moiety (e.g., the alkyl groups of an amine) will have characteristic chemical shifts. The integration of the peaks should correspond to the number of protons in each environment. The coupling constants (J) will provide information about adjacent protons.

  • 13C NMR:

    • Acquire a proton-decoupled carbon-13 spectrum.

    • Interpretation: This will show a single peak for each unique carbon atom. The chemical shifts of the aromatic carbons are typically between 120-140 ppm.[12] The carbons in the ethane linker and the adducted group will have their own characteristic signals.

  • 2D NMR (COSY and HSQC):

    • COSY (Correlation Spectroscopy): This experiment shows correlations between coupled protons, helping to establish the proton-proton connectivity within the molecule.

    • HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and their directly attached carbons, allowing for the unambiguous assignment of proton and carbon signals.

Case Study: Validation of a Hypothetical Adduct

Let's consider the reaction of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with a primary amine, such as benzylamine.

Caption: Figure 2: Reaction of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with benzylamine to form a sulfonamide adduct.

Expected Analytical Data:

• HRMS: The calculated exact mass would be confirmed with a measured mass error of < 5 ppm.

• 1H NMR:

  • Aromatic protons of the benzenesulfonyl group (multiplets, ~7.5-7.9 ppm).

  • Aromatic protons of the benzyl group (multiplets, ~7.2-7.4 ppm).

  • A singlet for the benzylic CH₂ (~4.3 ppm).

  • Two triplets for the ethane linker protons, showing coupling to each other.

  • A signal for the N-H proton, which may be broad and its chemical shift dependent on concentration and solvent.[8]

• 13C NMR: Distinct signals for all unique carbon atoms in the benzenesulfonyl group, the ethane linker, the benzyl group, and the benzylic carbon.

• IR: Characteristic stretching frequencies for the S=O bonds of the sulfonyl groups (~1350 and 1160 cm⁻¹) and the N-H bond of the sulfonamide.[8][9]

Conclusion

The structural validation of adducts of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is a critical process that demands a meticulous and multi-faceted analytical approach. By integrating data from high-resolution mass spectrometry, a suite of NMR experiments, and, when necessary, single-crystal X-ray crystallography, researchers can achieve an unambiguous and comprehensive understanding of their novel chemical entities. This rigorous validation is the bedrock upon which successful drug discovery and development programs are built.

References

• ResearchGate. (2025). Electronic Structure of the Sulfonyl and Phosphonyl Groups: A Computational and Crystallographic Study | Request PDF. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]

• ACS Publications. (2007). Electronic Structure of the Sulfonyl and Phosphonyl Groups: A Computational and Crystallographic Study | Inorganic Chemistry. [Link]

• J-Stage. (n.d.). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. [Link]

• MDPI. (n.d.). X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. [Link]

• Semantic Scholar. (n.d.). X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. [Link]

• PMC. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. [Link]

• MDPI. (2024). X-ray Single-Crystal Analysis, Pharmaco-Toxicological Profile and Enoyl-ACP Reductase-Inhibiting Activity of Leading Sulfonyl Hydrazone Derivatives. [Link]

• ResearchGate. (n.d.). Figure 2. Representative mass spectra of selected sulfonamides without.... [Link]

• MDPI. (2022). Spectroscopic Characterization, Thermogravimetry and Biological Studies of Ru(III), Pt(IV), Au(III) Complexes with Sulfamethoxazole Drug Ligand. [Link]

• Broad Institute. (n.d.). Small Molecule Hit Identification and Validation. [Link]

• ResearchGate. (2012). core components of analytical method validation for small molecules-an overview. [Link]

• BTP. (n.d.). Small Molecule Drug Target Identification and Validation. [Link]

• IQVIA. (n.d.). Small Molecule Biomarker Assay Validation Strategies Using Surrogate Matrix and Surrogate Analyte Approaches. [Link]

• SpectraBase. (n.d.). Benzenesulfonyl chloride - Optional[13C NMR] - Chemical Shifts. [Link]

• RSC. (n.d.). Synthesis of sulfonyl chloride substrate precursors. [Link]

• Wikipedia. (n.d.). Sulfonyl halide. [Link]

• Scilit. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. [Link]

• BioCurate. (n.d.). Small molecule tool compound validation – BioCurate's perspective. [Link]

• ACD/Labs. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. [Link]

• University of Southampton. (n.d.). Sulfonyl Chloride Resins and Associated Supported Reagents. [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (2018). Recent advances in synthesis of sulfonamides: A review. [Link]

• RSC. (2015). Catalyst-free radical fluorination of sulfonyl hydrazides in water - Supporting Information. [Link]

• Scilit. (1997). 1 H NMR Studies on Aggregation-Induced Conformational Changes in Linear Alkylbenzenesulfonates. [Link]

• Moodle. (n.d.). NMR Spectroscopy of Benzene Derivatives. [Link]

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A Comparative Guide to the Computational Analysis and Reactivity of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis and medicinal chemistry, sulfonyl chlorides are indispensable reagents for the construction of sulfonamides and sulfonate esters, moieties that are integral to a vast array of pharmaceuticals. While benzenesulfonyl chloride and its substituted analogues have been extensively studied and utilized, there is a continuous drive to explore novel sulfonylating agents with unique reactivity profiles and structural features. This guide provides an in-depth computational and experimental comparison of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, a bifunctional reagent, with other commonly used sulfonylating agents. We will delve into its predicted reactivity, supported by computational analysis, and provide detailed experimental protocols for its application, offering a comprehensive resource for researchers seeking to expand their synthetic toolkit.

Core Reactivity of Sulfonyl Chlorides: A Mechanistic Overview

The reactivity of sulfonyl chlorides is fundamentally governed by the highly electrophilic nature of the sulfur atom. This electrophilicity arises from the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making the sulfur atom a prime target for nucleophilic attack.[1][2] The reaction with a nucleophile, such as an amine or an alcohol, typically proceeds through a nucleophilic acyl-type substitution.[1] While the precise mechanism can be influenced by the reactants and conditions, it is generally considered to involve either a concerted SN2-like pathway or a stepwise addition-elimination mechanism that proceeds through a transient, pentacoordinate trigonal bipyramidal intermediate.[2][3]

The structure of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride presents an interesting case. It possesses two sulfonyl groups, one of which is a sulfonyl chloride moiety, making it a versatile building block. The presence of the benzenesulfonyl group separated by an ethyl linker from the sulfonyl chloride functionality is expected to influence its reactivity through electronic effects.

Computational Analysis of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride Reactivity

While specific computational studies on 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride are not extensively available in the literature, we can extrapolate its reactivity based on established computational models for analogous sulfonyl chlorides. Density Functional Theory (DFT) calculations are a powerful tool for elucidating the electronic structure and predicting the reactivity of such molecules.

A typical computational workflow to assess the reactivity of a novel sulfonyl chloride would involve:

• Geometry Optimization: Obtaining the lowest energy conformation of the molecule.

• Frequency Analysis: Confirming that the optimized structure corresponds to a true minimum on the potential energy surface.

• Molecular Orbital Analysis: Examining the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to understand the molecule's frontier orbitals and predict sites of nucleophilic and electrophilic attack. For a sulfonyl chloride, the LUMO is expected to be localized on the sulfonyl chloride group, specifically on the sulfur atom, indicating its susceptibility to nucleophilic attack.

• Electrostatic Potential (ESP) Mapping: Visualizing the charge distribution on the molecule's surface to identify electron-rich and electron-deficient regions. The sulfur atom of the sulfonyl chloride will exhibit a significant positive electrostatic potential.

• Transition State Searching: Modeling the reaction with a model nucleophile (e.g., ammonia or methanol) to determine the activation energy barrier for the substitution reaction. This provides a quantitative measure of reactivity.

Based on these principles, the benzenesulfonyl group in 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride is expected to have a net electron-withdrawing effect, which should slightly enhance the electrophilicity of the sulfonyl chloride sulfur atom compared to a simple alkanesulfonyl chloride.

Illustrative Computational Workflow

Caption: A generalized workflow for the computational analysis of sulfonyl chloride reactivity.

Comparative Performance with Alternative Sulfonylating Agents

The choice of a sulfonylating agent can significantly impact reaction outcomes, including yield, reaction conditions, and the stability of the resulting product.[4] Below is a comparison of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with other commonly used alternatives.

Reagent	Structure	Key Features & Reactivity	Deprotection/Further Reaction
2-(Benzenesulfonyl)ethane-1-sulfonyl chloride	PhSO₂CH₂CH₂SO₂Cl	Bifunctional; expected to have slightly enhanced reactivity due to the electron-withdrawing benzenesulfonyl group. The resulting sulfonamide/ester contains a sulfone moiety for potential further functionalization.	The resulting N- or O-substituted 2-(benzenesulfonyl)ethyl group is generally stable. The sulfone group can potentially be targeted in subsequent reactions.
Benzenesulfonyl Chloride (BsCl)	PhSO₂Cl	Standard aromatic sulfonyl chloride with moderate reactivity.[5]	Removal of the benzenesulfonyl group from amines can require harsh conditions.
p-Toluenesulfonyl Chloride (TsCl)	CH₃C₆H₄SO₂Cl	More reactive than BsCl due to the electron-donating methyl group, though this effect is often outweighed by other factors in specific reactions.[3][4] The tosyl group is a very common protecting group.[5]	Removal of the tosyl group often requires strong reducing agents or harsh acidic conditions.[4]
2-Nitrobenzenesulfonyl Chloride (o-NsCl)	o-NO₂C₆H₄SO₂Cl	Highly reactive due to the strongly electron-withdrawing nitro group.[4]	The nosyl group can be cleaved under mild conditions using a thiol and a base, making it ideal for the protection of sensitive amines.[4]
Methanesulfonyl Chloride (MsCl)	CH₃SO₂Cl	A highly reactive aliphatic sulfonyl chloride, often used for the sulfonylation of alcohols to form mesylates, which are excellent leaving groups.[5]	The mesyl group is not typically used as a protecting group for amines due to its high stability.

Experimental Protocols

The following protocols provide a starting point for the use of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride in common synthetic transformations. As with any new reagent, small-scale trials and reaction monitoring (e.g., by TLC or LC-MS) are recommended for optimization.

Protocol 1: Synthesis of a Sulfonamide from a Primary Amine

This protocol details the reaction of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride with a primary amine to form the corresponding sulfonamide.

Materials:

• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• Primary amine (e.g., benzylamine)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (TEA) or pyridine

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice-water bath.

• Add triethylamine (1.2 equivalents) dropwise to the stirred solution.

• In a separate flask, dissolve 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the amine solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC.[4]

• Upon completion, dilute the reaction mixture with DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and brine.[4]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide.

• Purify the product by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Sulfonyl chlorides are sensitive to moisture and can hydrolyze to the corresponding sulfonic acid.[6]

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Low Temperature Addition: The reaction is often exothermic; adding the sulfonyl chloride at 0 °C helps to control the reaction rate and minimize the formation of byproducts.[6]

• Base (Triethylamine/Pyridine): Neutralizes the hydrochloric acid that is generated during the reaction, driving the reaction to completion.[6]

• Aqueous Work-up: The series of washes removes unreacted starting materials, the base, and salts, leading to a cleaner crude product.

Protocol 2: Synthesis of a Sulfonate Ester from an Alcohol

This protocol describes the formation of a sulfonate ester from an alcohol and 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride.

Materials:

• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• Alcohol (e.g., benzyl alcohol)

• Anhydrous pyridine

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0 equivalent) in anhydrous pyridine.

• Cool the solution to 0 °C.

• Add 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (1.1 equivalents) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature. Continue stirring for an additional 4-12 hours, monitoring by TLC.

• Upon completion, dilute the reaction with DCM and cool to 0 °C.

• Slowly add 1M HCl to quench the reaction and neutralize the pyridine.

• Transfer to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the resulting sulfonate ester by flash column chromatography.

Illustrative Reaction Scheme

Caption: General reaction schemes for sulfonamide and sulfonate ester synthesis.

Conclusion

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride emerges as a promising and versatile reagent for organic synthesis. Its bifunctional nature, incorporating both a reactive sulfonyl chloride and a stable sulfone moiety, opens up avenues for the creation of complex molecules with potential applications in drug discovery and materials science. The computational analysis, though predictive, suggests a reactivity profile that is tunable and synthetically useful. The provided experimental protocols, grounded in the established chemistry of sulfonyl chlorides, offer a solid foundation for the exploration of this reagent's full potential. As with all chemical research, adherence to safety protocols and careful experimental design are paramount for successful and reproducible results.

References

• A Comparative Guide to Benzenesulfonyl Chloride Altern
• Benzenesulfonyl Chloride: A Technical Guide to the Mechanism of Action in Sulfonyl

• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - MDPI. (URL: [Link])

• Benzenesulfonyl Chloride vs Other Sulfonyl

• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC. (URL: [Link])

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem. (URL: )

• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH - ResearchGate. (URL: [Link])

• Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst | ACS Organic & Inorganic Au. (URL: [Link])

• Technical Support Center: Sulfonamide Synthesis with Benzenesulfonyl chloride - Benchchem. (URL: _)

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